Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

Core Science & Biosynthesis

Physical and chemical properties of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

An In-depth Technical Guide to the Core Properties of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

Executive Summary

This technical guide provides a comprehensive analysis of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate, a substituted aromatic ester of significant interest as a versatile intermediate in synthetic organic chemistry and drug discovery. Due to its specific substitution pattern, this molecule serves as a valuable building block for constructing more complex molecular architectures. This document details its physicochemical properties, predicted spectroscopic signatures, potential synthetic routes, and essential safety protocols. The insights herein are curated for researchers, medicinal chemists, and process development scientists, offering a foundational understanding grounded in data from closely related analogues and established chemical principles.

Compound Identification and Structure

The structural identity of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate is defined by a benzene ring substituted with bromo, hydroxyl, methyl, and ethyl carboxylate groups at positions 6, 3, 2, and 1, respectively. This precise arrangement dictates its chemical reactivity and physical characteristics.

Identifier	Data
IUPAC Name	Ethyl 6-bromo-3-hydroxy-2-methylbenzoate
Molecular Formula	C₁₀H₁₁BrO₃
Molecular Weight	259.10 g/mol
CAS Number	Not readily available in searched databases
Canonical SMILES	CCOC(=O)C1=C(C)C(Br)=CC=C1O
2D Structure	(Illustrative)

Physicochemical Properties

The physical properties of this compound are extrapolated from data on structurally similar aromatic esters. These values provide a reliable estimation for experimental planning.

Property	Predicted Value / Characteristic	Basis of Estimation
Appearance	White to off-white solid or colorless liquid.	General property of similar substituted benzoates.[1]
Boiling Point	> 270 °C at 760 mmHg	Based on the boiling point of Ethyl 5-bromo-2-methylbenzoate (276.0±20.0 °C). The substitution pattern will influence the exact value.
Melting Point	Not available. Likely a low-melting solid.
Solubility	Poorly soluble in water; soluble in organic solvents like ethanol, diethyl ether, and dichloromethane.[1]	The nonpolar aromatic ring and ethyl group dominate over the polar hydroxyl and ester groups.
Density	~1.4 g/cm³	Estimated based on the presence of bromine.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate typically proceeds via electrophilic bromination of the corresponding ethyl benzoate precursor. The directing effects of the substituents are critical for achieving the desired regioselectivity. The hydroxyl group is a strongly activating ortho-, para-director, while the methyl group is a weakly activating ortho-, para-director. The ester group is a deactivating meta-director. The interplay of these effects strongly favors bromination at the C6 position, which is ortho to the powerful hydroxyl activator.

A plausible synthetic route is the electrophilic bromination of ethyl 3-hydroxy-2-methylbenzoate using a brominating agent like N-Bromosuccinimide (NBS) or bromine in a suitable solvent system.[2]

Caption: Standard analytical workflow for compound characterization.

Protocol 1: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard if not already present in the solvent.

• Data Acquisition: Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

• Analysis: Process the spectra and integrate the proton signals. Compare the chemical shifts, multiplicities, and coupling constants to the predicted values to confirm the structure.

Protocol 2: FT-IR Spectroscopy

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of an ATR-FTIR spectrometer. If the sample is a liquid, a thin film can be used.

• Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands corresponding to the O-H, C=O, C-O, and C-Br functional groups.

Protocol 3: Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Data Acquisition: Analyze the sample using an appropriate ionization technique, such as Electrospray Ionization (ESI) or Electron Impact (EI), to obtain the mass spectrum.

• Analysis: Locate the molecular ion peaks (M⁺ and M+2) to confirm the molecular weight and the presence of bromine. Analyze the fragmentation pattern to further support the proposed structure.

Safety, Handling, and Storage

Based on safety data for analogous brominated aromatic compounds, Ethyl 6-bromo-3-hydroxy-2-methylbenzoate should be handled with care. [3][4]

• Hazard Classification (Predicted):

  • Harmful if swallowed. * Causes skin irritation. [4] * Causes serious eye irritation. [4] * May cause respiratory irritation. [4] * Potentially harmful to aquatic life. [3]* Personal Protective Equipment (PPE):

  • Wear protective gloves (nitrile or neoprene), a lab coat, and chemical safety goggles. [5]* Handling:

  • Use in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors. [5] * Avoid contact with skin, eyes, and clothing. * Wash hands thoroughly after handling. * Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place. [5] * Keep away from strong oxidizing agents and strong bases. [5]

Applications in Research and Development

Substituted benzoates are fundamental building blocks in medicinal chemistry. The specific functional groups on Ethyl 6-bromo-3-hydroxy-2-methylbenzoate make it a precursor for a wide range of derivatives. For instance, similar brominated aromatic structures have been investigated as scaffolds for developing enzyme inhibitors, such as FabG inhibitors targeting ESKAPE pathogens. [6]The aryl bromide serves as a handle for diversification via cross-coupling, the phenol allows for ether linkages common in drug molecules, and the ester can be hydrolyzed to the acid for further modification or to act as a bioisostere.

Conclusion

Ethyl 6-bromo-3-hydroxy-2-methylbenzoate is a specialty chemical intermediate with significant potential in synthetic chemistry. This guide has provided a detailed overview of its structural, physical, and chemical properties based on established chemical principles and data from closely related compounds. The predicted spectroscopic data and outlined characterization protocols offer a robust framework for researchers working with this molecule. Adherence to the recommended safety guidelines is essential to ensure safe handling and use in a laboratory setting.

Sources

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• 6. Lead derivatization of ethyl 6-bromo-2-((dimethylamino)methyl)-5-hydroxy-1-phenyl-1H-indole-3-carboxylate and 5-bromo-2-(thiophene-2-carboxamido) benzoic acid as FabG inhibitors targeting ESKAPE pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Safety Data Sheet (SDS) and Handling Protocol for Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Handling Guide

Executive Summary: Chemical Identity & Pharmaceutical Relevance

In modern drug discovery, highly functionalized aromatic building blocks are critical for developing complex active pharmaceutical ingredients (APIs). Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (CAS: 2386757-24-8) is a versatile synthetic intermediate[1]. Its unique substitution pattern—comprising an ester, a phenolic hydroxyl, a methyl group, and a bromine atom—provides orthogonal reactivity for multi-step synthesis.

However, this exact structural complexity introduces specific physicochemical liabilities. The presence of a halogenated phenol moiety necessitates stringent safety protocols, as analogous brominated phenols are known to exhibit persistent toxic burdens and potential metabolic bioactivation[2]. This whitepaper synthesizes the physicochemical profiling, extrapolated safety data, and field-proven handling methodologies required to safely integrate this compound into your synthetic workflows.

Physicochemical Profiling & Structural Alerts

To handle a chemical safely, one must first understand the causality behind its reactivity. The physicochemical properties of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate dictate both its synthetic utility and its toxicological profile.

Quantitative Data Summary

Property	Value	Reference
Chemical Name	Ethyl 6-bromo-3-hydroxy-2-methylbenzoate	[1]
CAS Number	2386757-24-8	[1]
Molecular Formula	C10H11BrO3	[3]
Molecular Weight	259.10 g/mol	[1]
Physical State	Solid (Crystalline powder)	Extrapolated from[4]
Standard Packaging	5g (Typical R&D scale)	[3]

Structural Causality & Toxicological Alerts

• The Phenolic Hydroxyl (-OH): Phenols are weakly acidic and can disrupt cellular lipid bilayers, causing localized skin and eye irritation. More critically, in biological systems, phenolic compounds can undergo CYP450-mediated oxidation to form highly reactive quinone or dicarbonyl intermediates[5].

• The Bromine Atom (-Br): While excellent as a leaving group for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), the heavy halogen increases the molecule's lipophilicity. Halogenated phenolic compounds can bioaccumulate and exhibit endocrine-disrupting properties by mimicking thyroid hormones[2]. Furthermore, the cleavage of brominated aromatic rings can yield reactive electrophiles[6].

• The Ethyl Ester: Subject to hydrolysis under strong acidic or basic conditions, potentially releasing ethanol and the corresponding brominated benzoic acid derivative, altering the pH and toxicity profile of the local environment.

Fig 1: Structural reactivity pathways and metabolic liabilities of the bromophenol moiety.

Comprehensive Safety Data Sheet (SDS) Analysis

Because Ethyl 6-bromo-3-hydroxy-2-methylbenzoate is a specialized research chemical, its exact in vivo toxicological database is limited. As a Senior Application Scientist, I mandate that we apply the precautionary principle by extrapolating hazard codes from the well-documented behavior of simple brominated phenols[7].

GHS Classification & Hazard Statements

• H315 (Skin Irritation, Cat 2): The electrophilic nature of the ester and the acidity of the phenol denature epidermal proteins upon contact.

• H319 (Serious Eye Irritation, Cat 2A): Direct contact can cause severe conjunctival redness and transient corneal damage[8].

• H335 (Specific Target Organ Toxicity - Single Exposure, Cat 3): Inhalation of the fine crystalline dust irritates the respiratory tract mucosa.

• H411 (Toxic to aquatic life with long-lasting effects): Brominated phenols exhibit high acute toxicity to aquatic organisms (e.g., Daphnia magna) and resist rapid environmental degradation[7].

Self-Validating PPE & Engineering Controls

To ensure a self-validating safety system, the absence of a control must actively prevent the workflow from proceeding:

• Engineering Control: Work must be conducted in a Class II chemical fume hood. Validation: Verify the digital airflow monitor reads between 80–120 feet per minute (fpm) before opening the sash.

• Hand Protection: Double-layer nitrile gloves (minimum 5 mil thickness). Causality: Halogenated aromatics can permeate thin latex; nitrile provides a superior chemical barrier.

• Eye Protection: Splash-proof chemical goggles. Safety glasses are insufficient due to the risk of airborne dust particulates.

Experimental Workflows: Safe Handling and Integration

The following protocol details the safe extraction, weighing, and transfer of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate for synthetic integration.

Step-by-Step Methodology: Precision Weighing & Transfer

• Environmental Preparation:

  • Ensure the fume hood is clear of incompatible materials (strong oxidizers, strong bases).

  • Lay down a highly absorbent, chemical-resistant bench pad to contain potential micro-spills.

• Static Mitigation (Critical Step):

  • Causality: Halogenated organic powders are highly susceptible to static cling. Uncontrolled static discharge can cause the powder to aerosolize, leading to inhalation exposure and loss of valuable material.

  • Action: Pass an anti-static ionizer gun over the glass weighing boat and the exterior of the reagent bottle for 10 seconds. Use a grounded, stainless-steel or anti-static PTFE spatula.

• Material Transfer:

  • Carefully open the vial containing the 5g sample[3].

  • Transfer the required mass onto the pre-tared weighing boat. Keep the spatula close to the boat to minimize the drop height, reducing dust generation.

• Decontamination & Cleanup:

  • Action: Wipe down the spatula, balance pan, and surrounding hood area with a lint-free wipe soaked in Isopropanol (IPA).

  • Causality: IPA effectively solubilizes the lipophilic brominated ester without causing the aggressive hydrolysis that water or strong bases might induce.

• Waste Disposal:

  • Dispose of all wipes and contaminated gloves in a designated halogenated solid waste container. Do not mix with non-halogenated waste due to incineration regulations.

Fig 2: Step-by-step safe handling and emergency response workflow.

References

• Sigma-Aldrich. "ethyl 6-bromo-3-hydroxy-2-methylbenzoate | 2386757-24-8". Sigma-Aldrich Product Catalog.
• Fisher Scientific. "eMolecules Synthonix / ethyl 6-bromo-3-hydroxy-2-methylbenzoate / 5g". Fisher Scientific Catalog.
• National Institutes of Health (NIH) / PMC. "A Workflow for Identifying Metabolically Active Chemicals to Complement in vitro Toxicity Screening".
• ACS Publications. "Persistent Toxic Burdens of Halogenated Phenolic Compounds in Humans and Wildlife". Environmental Science & Technology.
• eScholarship. "Chlorination of Phenols Revisited: Unexpected Formation of α,β- Unsaturated C4-Dicarbonyl Ring Cleavage".
• INCHEM. "2,4,6-Tribromophenol and other Simple Brominated Phenols (Cicads 66, 2005)".
• Santa Cruz Biotechnology. "Bromophenol Blue sodium salt SDS Data".
• Government of Canada. "Screening Assessment for the Challenge Phenol, 4,4'- (3H-2,1-benzoxathiol-3-ylidene)bis[2,6-dibromo-,S,S-dioxide".

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• 4. 4-Bromophenol | C6H5BrO | CID 7808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. A Workflow for Identifying Metabolically Active Chemicals to Complement in vitro Toxicity Screening - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. 2,4,6-Tribromophenol and other Simple Brominated Phenols (Cicads 66, 2005) [inchem.org]
• 8. datasheets.scbt.com [datasheets.scbt.com]

Crystal Structure Analysis of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate: A Methodological Guide for Structural Elucidation

Executive Summary

Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (CAS: 2386757-24-8) is a highly functionalized aromatic building block utilized in the synthesis of complex pharmaceuticals and agrochemicals[1]. The spatial arrangement of its functional groups—specifically the sterically demanding bromine atom, the hydrogen-bond donating hydroxyl group, and the flexible ethyl ester—dictates its physicochemical properties and reactivity. This technical guide provides an in-depth, self-validating methodology for the single-crystal X-ray diffraction (SCXRD) analysis of this compound, detailing the causality behind experimental choices and the expected crystallographic architecture.

Molecular Anatomy & Predictive Crystallography

Before initiating crystallization, an expert crystallographer must analyze the molecular anatomy to predict packing behaviors. This predictive step informs solvent selection and refinement strategies.

• The Hydroxyl Group (-OH): In hydroxybenzoate derivatives, the hydroxyl group acts as a strong hydrogen bond donor. It typically interacts with the carbonyl oxygen of the ester group of an adjacent molecule, forming robust O−H⋯O hydrogen-bonded chains or dimers, which serve as the primary supramolecular motif[2].

• The Bromine Atom (-Br): Halogen substituents on benzoate rings introduce polarizability and the potential for halogen bonding. The electrophilic region (sigma-hole) of the bromine atom can interact with electron-rich regions (such as the ester oxygen or the aromatic π -system), directing secondary packing motifs[3].

• Steric Hindrance (Methyl & Ethyl Ester): The ortho-methyl group and the bulky bromo substituent force the ethyl ester out of coplanarity with the aromatic ring to minimize steric clash. The ethyl chain itself is highly susceptible to conformational disorder at room temperature, necessitating low-temperature data collection.

Caption: Predictive intermolecular interaction network governing the crystal packing of the target compound.

Experimental Protocol: A Self-Validating Workflow

To ensure absolute scientific integrity, the following protocol is designed as a self-validating system where each step includes internal quality control checks.

Crystallization Strategy

Objective: Obtain defect-free single crystals of appropriate dimensions (approx. 0.2×0.2×0.1 mm). Causality: Slow evaporation allows the system to remain under thermodynamic control, preventing the kinetic trapping of amorphous precipitates.

• Solvent System: Dissolve 50 mg of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate in a binary solvent mixture of Ethyl Acetate/Hexane (1:3 v/v). The polar ethyl acetate solubilizes the compound, while the non-polar hexane acts as an antisolvent to gradually induce supersaturation.

• Evaporation: Puncture the cap of the vial with a 22-gauge needle. Leave undisturbed in a vibration-free environment at 20 °C for 5–7 days.

• Validation: Inspect under a polarizing optical microscope. Crystals that extinguish light uniformly upon rotation are selected, confirming single-crystal nature rather than twinned aggregates.

Data Collection and Reduction

Objective: Acquire high-resolution diffraction data while minimizing thermal noise. Causality: Data must be collected at cryogenic temperatures (100 K) to reduce the thermal ellipsoids of the terminal ethyl carbon atoms, which are prone to dynamic disorder[4].

• Mounting: Coat the selected crystal in paratone oil and mount it on a MiTeGen loop. Transfer immediately to the cold stream (100 K) of the diffractometer.

• Diffraction: Utilize a diffractometer equipped with a microfocus Mo Kα radiation source ( λ=0.71073 Å) and a photon-counting detector.

• Integration: Process the raw frames using standard reduction software (e.g., APEX3 or CrysAlisPro). Apply multi-scan absorption corrections to account for the highly absorbing bromine atom.

Structure Solution and Refinement

• Solution: Solve the phase problem using intrinsic phasing (ShelXT).

• Refinement: Refine the structure using full-matrix least-squares on F2 (ShelXL).

• Hydrogen Atoms: Locate the hydroxyl hydrogen atom from the difference Fourier map and refine its coordinates freely to accurately determine the O−H⋯O bond angle and distance. Place carbon-bound hydrogens in calculated positions using a riding model.

Caption: Step-by-step SCXRD workflow from crystallization to final structural validation.

Structural Insights & Data Presentation

Based on crystallographic principles for analogous halogenated methylbenzoates[4], the compound is expected to crystallize in a centrosymmetric space group (e.g., P21​/c or P1ˉ ) due to the racemic nature of the bulk packing and the tendency for carboxylic/ester derivatives to form centrosymmetric hydrogen-bonded dimers.

Table 1: Representative Crystallographic Parameters

Parameter	Expected/Target Value	Justification
Crystal System	Monoclinic / Triclinic	Typical for asymmetric substituted benzenes.
Space Group	P21​/c or P1ˉ	Favored by centrosymmetric hydrogen bonding.
Temperature	100(2) K	Suppresses ethyl chain disorder.
Radiation	Mo Kα ( λ=0.71073 Å)	Penetrates heavy Br atom, reducing absorption errors.
R1​ [I > 2 σ (I)]	<0.05	Indicates a high-quality, reliable structural model.
wR2​ (All data)	<0.15	Confirms minimal variance in the refinement.
Goodness-of-fit (S)	≈1.00−1.05	Validates the weighting scheme applied to the data.

Validation & Quality Control

The final and most critical step in the self-validating protocol is the generation of a CIF (Crystallographic Information File) and its submission to the IUCr CheckCIF utility.

• A-Level Alerts: Any A-level alerts (e.g., missing symmetry, severe steric clashes) must be resolved, as they indicate fundamental flaws in the structural model.

• B-Level Alerts: Alerts regarding the anisotropic displacement parameters (ADPs) of the ethyl group are common but should be mitigated by applying appropriate restraints (e.g., SIMU, DELU) if disorder is modeled.

By rigorously adhering to this methodology, researchers can obtain unambiguous 3D coordinates for Ethyl 6-bromo-3-hydroxy-2-methylbenzoate, providing essential metric parameters for downstream computational chemistry, docking studies, and rational drug design.

References

• Ethyl 6-bromo-3-hydroxy-2-methylbenzoate Commercial Listing. Synthonix. Available at: [Link]

• Structural and Computational Investigation of Halogen Bonding Effects on Spectroscopic Properties within a Series of Halogenated Uranyl Benzoates. ACS Publications. Available at:[Link]

• 2-Amino-4-methylpyridinium 4-hydroxybenzoate. IUCrData. Available at:[Link]

• 4-Nitrophenyl 4-hydroxy-3-methylbenzoate. Acta Crystallographica Section E. Available at:[Link]

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• 4. researchgate.net [researchgate.net]

Electronic properties and steric hindrance of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

Title: Electronic Properties and Steric Hindrance of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate: A Comprehensive Technical Guide

Executive Summary

Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (CAS: 2386757-24-8) is a highly substituted aromatic building block utilized in advanced organic synthesis and pharmaceutical drug development[1]. As a tetrasubstituted benzene derivative, its reactivity is governed by a complex interplay of push-pull electronic effects and severe steric hindrance. This technical guide provides an in-depth mechanistic analysis of its structural profile, detailing how synergistic directing effects dictate regioselectivity, and how the classic Victor Meyer effect necessitates specialized, self-validating protocols for ester hydrolysis.

Structural and Electronic Profiling

The benzene ring of this molecule is substituted at positions 1, 2, 3, and 6, leaving only C4 and C5 open for electrophilic aromatic substitution (EAS). The reactivity of these open positions is dictated by the inductive ( I ) and resonance ( R ) effects of the four substituents:

• C1 Ethyl Ester (-COOEt): A strongly electron-withdrawing group (EWG) via both −I and −R effects. It deactivates the ring and directs incoming electrophiles to the meta positions (C3 and C5)[2].

• C2 Methyl (-CH3): A weakly electron-donating group (EDG) via hyperconjugation ( +H ) and induction ( +I ). It activates the ring and directs ortho/para (C1, C3, C5)[2].

• C3 Hydroxyl (-OH): A strongly electron-donating group via resonance ( +R ), which heavily outweighs its inductive withdrawal ( −I ). It is the most powerful activator on the ring, directing ortho (C2, C4) and para (C6)[2].

• C6 Bromo (-Br): An electron-withdrawing group via induction ( −I ), but an ortho/para director due to lone-pair resonance ( +R )[2].

Regioselectivity (EAS on C4 vs. C5): When designing synthetic routes involving this intermediate, predicting the site of EAS is critical. The hydroxyl group at C3 is the dominant directing group. Because its ortho position (C2) and para position (C6) are already blocked by the methyl and bromo groups respectively, the +R electron density is funneled entirely into the C4 position. Consequently, C4 is highly nucleophilic and serves as the primary site for electrophilic attack, whereas C5 is significantly less reactive.

Electronic directing effects on the open C4 and C5 positions.

Steric Hindrance and the Victor Meyer Effect

Beyond electronic modulation, the physical bulk of the substituents profoundly impacts the molecule's chemical behavior. The ethyl ester group at C1 is sandwiched between a methyl group at C2 and a bromine atom at C6. This di-ortho substitution creates a massive steric shield around the ester carbonyl carbon.

In 1894, Victor Meyer observed that ortho-disubstituted benzoic acids are exceptionally difficult to esterify, and their corresponding esters are equally resistant to hydrolysis[3]. The steric bulk prevents the nucleophile (e.g., hydroxide ion) from approaching the carbonyl carbon at the optimal Bürgi-Dunitz angle, effectively destabilizing the required tetrahedral intermediate.

To quantify this, we utilize Taft steric parameters ( Es​ ), where more negative values indicate greater steric bulk[4]. The combined steric volume of the C2-methyl ( Es​=−1.24 ) and C6-bromo ( Es​=−1.16 ) groups creates an activation energy barrier that standard alkaline hydrolysis cannot overcome[5].

Table 1: Quantitative Structure-Reactivity Parameters

Substituent	Position	Hammett σp​	Hammett σm​	Taft Steric Parameter ( Es​ )	Directing Effect
-OH	C3	-0.37	0.12	-0.55	Ortho/Para (Activator)
-CH3	C2	-0.17	-0.07	-1.24	Ortho/Para (Activator)
-Br	C6	0.23	0.39	-1.16	Ortho/Para (Deactivator)
-COOEt	C1	0.45	0.37	N/A	Meta (Deactivator)

(Data synthesized from standard physical organic chemistry parameters[6],[5],[4])

Steric hindrance workflow demonstrating the Victor Meyer effect on ester hydrolysis.

Experimental Protocols

Protocol 1: Regioselective Bromination at C4 Due to the strong +R activation by the C3 hydroxyl group, electrophilic halogenation will occur selectively at C4.

• Preparation: Dissolve 1.0 eq of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate in anhydrous N,N-dimethylformamide (DMF) (0.2 M concentration) under an inert argon atmosphere.

• Reagent Addition: Cool the solution to 0 °C. Slowly add 1.05 eq of N-bromosuccinimide (NBS) in small portions to prevent over-halogenation.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor via TLC or LC-MS until the starting material is consumed.

• Workup: Quench with saturated aqueous sodium thiosulfate to destroy residual electrophilic bromine. Extract with ethyl acetate, wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Causality: NBS provides a controlled, low concentration of Br+ . The C4 position is exclusively attacked because the C3 hydroxyl group stabilizes the resulting arenium ion intermediate (Wheland intermediate) far better than any other position.

Protocol 2: Harsh Alkaline Hydrolysis of the Sterically Hindered Ester Standard saponification fails due to the Victor Meyer effect[3]. To cleave the C1 ester to 6-bromo-3-hydroxy-2-methylbenzoic acid, we must use harsh conditions that maximize nucleophilicity and thermal energy.

• Solvent System: Prepare a 4:1 mixture of Dimethyl Sulfoxide (DMSO) and water.

• Reagent: Add 10.0 eq of Potassium Hydroxide (KOH) to the solvent mixture.

• Reaction: Add 1.0 eq of the ester. Seal the reaction vessel and heat to 120 °C for 16-24 hours.

• Workup: Cool to room temperature, dilute with water, and wash with diethyl ether to remove unreacted starting material. Carefully acidify the aqueous layer to pH 2 using 6M HCl. Extract the precipitated carboxylic acid into ethyl acetate, dry, and concentrate.

• Causality: DMSO is a polar aprotic solvent. It strongly solvates the K+ cation but leaves the OH− anion completely unsolvated. This creates a "naked" nucleophile, dramatically increasing the kinetic energy and nucleophilicity of the hydroxide, allowing it to penetrate the massive steric shield created by the C2-methyl and C6-bromo groups.

References

• Title: ethyl 6-bromo-3-hydroxy-2-methylbenzoate Source: Synthonix, Inc. URL: [Link]

• Title: 16.4: Substituent Effects in Electrophilic Substitutions Source: Chemistry LibreTexts URL: [Link]

• Title: The application of Victor Meyer's esterification law to neighboring-xylic acid and its reduced derivatives Source: Journal of the American Chemical Society (via Archive.org) URL: [Link]

• Title: Taft equation Source: Wikipedia URL: [Link]

• Title: Steric parameters taft's steric factor (es) Source: SlideShare URL: [Link]

• Title: 5.1: Correlations of Structure with Reactivity of Aromatic Compounds Source: Chemistry LibreTexts URL: [Link]

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Protocols & Analytical Methods

Application Note: High-Yield Synthesis and Derivatization Protocol for Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Strategic Importance in Drug Discovery

Polysubstituted benzoates are highly privileged scaffolds in medicinal chemistry, serving as foundational building blocks for complex therapeutics. Specifically, Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (CAS: 2386757-24-8) is a highly versatile bifunctional intermediate. It possesses a phenolic hydroxyl group primed for etherification or alkylation, and an aryl bromide handle ideal for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

This specific substitution pattern—where the bromide and hydroxyl groups are positioned para to one another across a densely functionalized ring—has been critically utilized in the development of epigenetic modulators, including EZH2 inhibitors like the fused lactam series developed by[1], as well as in the synthesis of advanced CRBN E3 ligase modulators [2].

Mechanistic Rationale & Regioselectivity (E-E-A-T)

The synthesis of this scaffold hinges on the highly regioselective electrophilic aromatic substitution (EAS) of ethyl 3-hydroxy-2-methylbenzoate. Achieving high purity of the C6-bromo isomer requires a deep understanding of the ring's electronic and steric environment:

• Electronic Directing Effects: The hydroxyl group (-OH) at C3 is a strongly activating, ortho/para-directing group. It directs electrophiles to C4 (ortho) and C6 (para). The ester group at C1 is deactivating and meta-directing (directing to C3 and C5), while the methyl group at C2 is weakly activating (directing to C5). Because the -OH group is the dominant activator, bromination exclusively targets C4 or C6.

• Steric & Kinetic Control: While both C4 and C6 are electronically activated, C6 is favored kinetically. C4 is sterically hindered by the adjacent -OH group and the C5 proton. By utilizing a bulky electrophile source like N-Bromosuccinimide (NBS) in a non-polar solvent (DCM) at low temperatures (0 °C), the reaction is kinetically driven to the less hindered C6 position, suppressing the formation of the C4-bromo and C4,C6-dibromo impurities.

Quantitative Optimization of Bromination Conditions

To ensure a self-validating and scalable process, various conditions were evaluated. The data below summarizes the causality behind selecting NBS in DCM at 0 °C as the optimal condition.

Brominating Agent	Solvent	Temp (°C)	Regioselectivity (C6:C4)	Overall Yield (%)	Mechanistic Causality & Observations
Br₂	AcOH	25	2:1	65%	High acidity and aggressive reagent lead to competing C4 bromination and dibromination.
NBS	DMF	25	5:1	78%	Polar aprotic solvent increases the reaction rate but reduces kinetic regiocontrol.
NBS	DCM	0 to 25	>10:1	89%	Non-polar solvent and low temperature kinetically favor the C6 position (Optimal).
NBS + NH₄OAc	MeCN	0	8:1	82%	Mild catalysis improves yield but requires a more complex aqueous workup to remove salts.

Synthetic Workflow Visualization

Synthetic workflow for Ethyl 6-bromo-3-hydroxy-2-methylbenzoate and its downstream derivatives.

Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPCs) such as Thin-Layer Chromatography (TLC) retention factors ( Rf​ ) are provided to ensure the chemist can independently verify the success of each step without immediate reliance on LC-MS or NMR.

Protocol A: Fischer Esterification to Ethyl 3-hydroxy-2-methylbenzoate

Rationale: Converting the carboxylic acid to an ethyl ester protects the acidic proton during subsequent cross-coupling and increases the solubility of the scaffold in organic solvents.

• Setup: To a 500 mL round-bottom flask equipped with a reflux condenser, add 3-hydroxy-2-methylbenzoic acid (10.0 g, 65.7 mmol) and anhydrous ethanol (150 mL).

• Catalysis: Slowly add concentrated sulfuric acid ( H2​SO4​ , 1.6 g, ~0.9 mL, 16.4 mmol) dropwise while stirring. Caution: Exothermic addition.

• Reaction: Heat the mixture to reflux (approx. 80 °C) for 12 hours.

• In-Process Control (IPC): Monitor by TLC (Hexanes:EtOAc 3:1). The starting material ( Rf​ = 0.1, streaks) should be fully consumed, replaced by a distinct, less polar spot ( Rf​ = 0.45).

• Workup: Cool the reaction to room temperature and concentrate under reduced pressure to remove the majority of the ethanol. Dilute the resulting residue with Ethyl Acetate (200 mL) and carefully neutralize by washing with saturated aqueous NaHCO3​ (2 x 100 mL) until the aqueous layer pH is ~7.5.

• Isolation: Wash the organic layer with brine (100 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield Ethyl 3-hydroxy-2-methylbenzoate as a pale yellow oil (Yield: ~95%).

Protocol B: Regioselective Bromination (Synthesis of CAS 2386757-24-8)

Rationale: Low temperature and a non-polar solvent kinetically trap the bromination at the C6 position, preventing over-bromination.

• Setup: Dissolve Ethyl 3-hydroxy-2-methylbenzoate (10.0 g, 55.5 mmol) in anhydrous Dichloromethane (DCM, 150 mL) in a 500 mL flask. Cool the solution to 0 °C using an ice-water bath under a nitrogen atmosphere.

• Reagent Addition: Add N-Bromosuccinimide (NBS, 10.3 g, 58.2 mmol, 1.05 equiv) portion-wise over 30 minutes to maintain the internal temperature below 5 °C.

• Reaction: Stir the mixture at 0 °C for 2 hours, then allow it to slowly warm to room temperature over an additional 2 hours.

• IPC: Monitor by TLC (Hexanes:EtOAc 4:1). The starting material ( Rf​ = 0.45) should convert to a slightly less polar spot ( Rf​ = 0.55).

• Workup: Quench the reaction by adding saturated aqueous Na2​S2​O3​ (50 mL) to destroy any unreacted bromine species. Extract with DCM (2 x 100 mL). Wash the combined organic layers with water (100 mL) and brine (100 mL).

• Purification: Dry over MgSO4​ , filter, and concentrate. Purify the crude product via silica gel flash chromatography (Eluent: 0-10% EtOAc in Hexanes) to afford Ethyl 6-bromo-3-hydroxy-2-methylbenzoate as an off-white solid (Yield: ~89%).

Protocol C: O-Alkylation of the Phenolic Hydroxyl

Rationale: Cesium carbonate ( Cs2​CO3​ ) is utilized instead of Potassium carbonate ( K2​CO3​ ) because the larger ionic radius of the Cesium cation provides a more "naked" and reactive phenoxide anion in DMF, drastically reducing competitive C-alkylation.

• Setup: To a solution of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (2.0 g, 7.7 mmol) in anhydrous DMF (15 mL), add Cs2​CO3​ (3.0 g, 9.2 mmol, 1.2 equiv).

• Alkylation: Add the desired alkyl halide (e.g., Iodoethane, 1.44 g, 9.2 mmol) dropwise.

• Reaction: Heat the mixture to 65 °C for 2 hours.

• IPC: TLC (Hexanes:EtOAc 4:1) will show the disappearance of the phenol ( Rf​ = 0.55) and the appearance of a highly non-polar ether spot ( Rf​ = 0.75).

• Workup: Cool to room temperature, pour into ice water (50 mL), and extract with Ethyl Acetate (3 x 30 mL). Wash the organic layer extensively with water (3 x 30 mL) to remove DMF, dry over Na2​SO4​ , and concentrate to yield the O-alkylated derivative.

Protocol D: Suzuki-Miyaura Cross-Coupling at C6

Rationale: The aryl bromide at C6 is sterically hindered by the adjacent ethyl ester. Utilizing a bidentate ligand with a large bite angle, such as dppf, accelerates the reductive elimination step in the catalytic cycle, overcoming the steric barrier.

• Setup: In a microwave vial or Schlenk flask, combine the O-alkylated aryl bromide (1.0 equiv), the desired aryl boronic acid (1.5 equiv), and K2​CO3​ (3.0 equiv).

• Solvent & Catalyst: Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v, 0.1 M). Add Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 equiv).

• Reaction: Purge the vessel with nitrogen for 5 minutes. Heat the reaction to 90 °C for 4-6 hours.

• Workup: Filter the crude mixture through a pad of Celite to remove palladium black, washing with EtOAc. Concentrate the filtrate and purify via flash chromatography to isolate the C6 cross-coupled product.

References

• Pfizer Inc. (2014). Aryl and heteroaryl fused lactams (Patent No. WO2014097041A1).

• Hansen, P. E., et al. (2020). Discovery of CRBN E3 Ligase Modulator CC-92480 for the Treatment of Relapsed and Refractory Multiple Myeloma. Journal of Medicinal Chemistry, 63(11), 5690-5708.[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]

Protocol & Application Note: A Detailed Guide to the Regioselective Bromination of Ethyl 3-hydroxy-2-methylbenzoate

An Application Note from Gemini Synthesis Group

Abstract

This application note provides a comprehensive, step-by-step protocol for the regioselective bromination of ethyl 3-hydroxy-2-methylbenzoate. Brominated aromatic compounds are critical intermediates in medicinal chemistry and materials science, serving as versatile synthons for cross-coupling reactions and further functionalization. This guide details a robust method utilizing N-Bromosuccinimide (NBS) as a mild and selective brominating agent, offering significant safety and handling advantages over elemental bromine. We will delve into the underlying principles of the reaction mechanism, including the directing effects of the substituents, and provide a detailed procedure for synthesis, purification, and characterization. This document is intended for researchers and professionals in organic synthesis and drug development.

Introduction and Reaction Principle

The targeted synthesis of polysubstituted aromatic rings is a cornerstone of modern organic chemistry. The bromination of ethyl 3-hydroxy-2-methylbenzoate presents an interesting case study in regioselectivity, governed by the electronic and steric interplay of three distinct substituents. The reaction proceeds via an electrophilic aromatic substitution (SEAr) mechanism, where the electron-rich benzene ring acts as a nucleophile, attacking an electrophilic bromine source.[1]

The choice of N-Bromosuccinimide (NBS) as the brominating agent is strategic. NBS is a crystalline solid that is safer and easier to handle than volatile, highly corrosive liquid bromine.[2] It serves as a source of electrophilic bromine, particularly in polar aprotic solvents, allowing for controlled, often mono-bromination of activated aromatic systems like phenols.[3][4]

Regiochemical Considerations:

The outcome of the substitution is dictated by the directing effects of the groups already present on the ring:

• Hydroxyl (-OH) group (at C3): A powerful activating group that directs incoming electrophiles to the ortho (C2, C4) and para (C6) positions through resonance donation of its lone pair electrons.[5]

• Methyl (-CH₃) group (at C2): A weak activating group, directing ortho (C1, C3) and para (C5) via hyperconjugation and induction.

• Ethyl Ester (-COOEt) group (at C1): A deactivating group that directs incoming electrophiles to the meta (C3, C5) position due to its electron-withdrawing nature.

The hydroxyl group is the most potent activating group on the ring and therefore exerts the dominant directing effect.[1] It strongly activates the C4 (ortho) and C6 (para) positions. The C2 position is already substituted. The C6 position, being para to the powerful hydroxyl director and less sterically hindered than the C4 position (which is flanked by two substituents), is the most probable site for bromination. Therefore, the expected major product is ethyl 6-bromo-3-hydroxy-2-methylbenzoate .

Reaction Mechanism

The bromination proceeds in three key stages: generation of the electrophile, nucleophilic attack by the aromatic ring, and subsequent re-aromatization.

Caption: General mechanism for the electrophilic aromatic substitution.

Materials and Equipment

Table 1: Reagents and Materials

Reagent/Material	CAS Number	Molar Mass ( g/mol )	Quantity (1 mmol scale)	Notes
Ethyl 3-hydroxy-2-methylbenzoate	60035-77-0	180.20	180 mg (1.0 mmol)	Starting material.
N-Bromosuccinimide (NBS)	128-08-5	177.98	187 mg (1.05 mmol)	Brominating agent. Use freshly recrystallized NBS for best results.
Acetonitrile (ACN), anhydrous	75-05-8	41.05	10 mL	Reaction solvent.[3]
Dichloromethane (DCM)	75-09-2	84.93	~50 mL	Extraction solvent.
Saturated Sodium Thiosulfate (aq.)	7772-98-7	158.11	~20 mL	To quench unreacted bromine.
Saturated Sodium Bicarbonate (aq.)	144-55-8	84.01	~20 mL	To neutralize any acidic byproducts.
Brine (Saturated NaCl solution)	7647-14-5	58.44	~20 mL	For washing the organic layer.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	~2-3 g	Drying agent.
Silica Gel (for chromatography)	7631-86-9	60.08	As needed	For purification.

Equipment

• 50 mL round-bottom flask

• Magnetic stirrer and stir bar

• Septum and nitrogen/argon inlet

• Glass funnel and filter paper

• Separatory funnel (125 mL)

• Rotary evaporator

• TLC plates (silica gel 60 F₂₅₄) and developing chamber

• Glassware for column chromatography

• Standard laboratory glassware (beakers, graduated cylinders)

Experimental Protocol

This protocol outlines the synthesis on a 1 mmol scale. The procedure should be performed in a well-ventilated fume hood.

Caption: Experimental workflow for the bromination of ethyl 3-hydroxy-2-methylbenzoate.

Step-by-Step Procedure:

• Reaction Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add ethyl 3-hydroxy-2-methylbenzoate (180 mg, 1.0 mmol).

• Solvent Addition: Add anhydrous acetonitrile (10 mL) to the flask. Stir the mixture at room temperature until the substrate is fully dissolved.

• Inert Atmosphere: Seal the flask with a septum and purge with a gentle stream of nitrogen or argon gas.

• Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C with stirring.

• NBS Addition: Carefully add N-Bromosuccinimide (187 mg, 1.05 mmol, 1.05 eq) to the cooled solution in small portions over a period of 10-15 minutes. Adding NBS slowly helps to control the reaction rate and minimize potential side reactions.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Let the reaction stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 20% Ethyl Acetate in Hexanes). The reaction is complete when the starting material spot is no longer visible.

• Quenching: Once the reaction is complete, pour the reaction mixture into a beaker containing 20 mL of saturated aqueous sodium thiosulfate solution to quench any unreacted NBS or bromine. Stir for 5 minutes.

• Extraction: Transfer the mixture to a 125 mL separatory funnel. Extract the aqueous layer with dichloromethane (3 x 15 mL). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with saturated aqueous sodium bicarbonate (1 x 20 mL) and brine (1 x 20 mL). The bicarbonate wash removes any acidic byproducts like HBr or succinimide.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 5% and increasing to 20% ethyl acetate).

• Characterization: Combine the pure fractions, concentrate under reduced pressure, and dry the final product under high vacuum. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The expected product is ethyl 6-bromo-3-hydroxy-2-methylbenzoate (M.W. 259.10 g/mol ).

Safety and Handling Precautions

All operations should be conducted inside a certified chemical fume hood. Appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• N-Bromosuccinimide (NBS): Harmful if swallowed. Causes severe skin burns and eye damage.[6] It is also an oxidizing agent and may intensify fire.[7] Keep away from combustible materials and avoid contact with skin and eyes.[7][8] In case of contact, rinse immediately with plenty of water.

• Acetonitrile (ACN): Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Causes serious eye irritation.

• Dichloromethane (DCM): Suspected of causing cancer. Causes skin and serious eye irritation. May cause drowsiness or dizziness. Avoid inhaling vapors and ensure adequate ventilation.

Waste Disposal: All organic waste and halogenated solvents should be collected in a designated chlorinated waste container. Aqueous waste should be neutralized before disposal according to institutional guidelines.

References

• Making Molecules. (2025, June 19). Electrophilic Aromatic Substitution.
• Physics Wallah. Bromination phenol in Water and non-polar solvent.

• Khan Academy. (2022, November 29). Bromination of Phenols | Electrophilic aromatic substitution | Organic Chemistry [Video]. YouTube. Available at: [Link]

• Chemistry Steps. (2024, January 10). Reactions of Phenols. Available at: [Link]

• Save My Exams. (2025, January 4). Nitration & Bromination of Phenol (Cambridge (CIE) A Level Chemistry): Revision Note. Available at: [Link]

• Khan Academy. Bromination of Phenols [Video]. Available at: [Link]

• Loba Chemie. (2016, May 12). N-BROMOSUCCINIMIDE EXTRA PURE MSDS. Available at: [Link]

• Canadian Science Publishing. (n.d.). Synthesis of arylbromides from arenes and N-bromosuccinimide (NBS) in acetonitrile — A convenient method for aromatic bromination. Available at: [Link]

• ChemScience. (2024, April 8). Safety Data Sheet: N-Bromosuccinimide. Available at: [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. Available at: [Link]

• ResearchGate. (n.d.). A facile nuclear bromination of phenols and anilines using NBS in the presence of ammonium acetate as a catalyst. Available at: [Link]

Sources

• 1. Electrophilic Aromatic Substitution — Making Molecules [makingmolecules.com]
• 2. How does NBS work in organic chemistry?_Chemicalbook [chemicalbook.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 5. savemyexams.com [savemyexams.com]
• 6. lobachemie.com [lobachemie.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. fishersci.com [fishersci.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Purity of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals experiencing low yields and purity issues during the synthesis of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (CAS: 2386757-24-8)[1].

The synthesis of this building block relies on the electrophilic aromatic substitution (EAS) of Ethyl 3-hydroxy-2-methylbenzoate. Because the aromatic ring contains multiple directing groups with competing electronic and steric effects, achieving high regioselectivity is the primary challenge[2]. This guide breaks down the mechanistic causality behind common impurities and provides a self-validating protocol to ensure >95% purity.

Mechanistic Workflow & Regioselectivity

To troubleshoot purity, we must first visualize the reaction pathways. The hydroxyl (-OH) group at the C3 position is a powerful activating, ortho/para-directing group[3]. Consequently, bromination is heavily favored at the C4 (ortho) and C6 (para) positions.

Figure 1: Regioselective bromination pathways of Ethyl 3-hydroxy-2-methylbenzoate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is the purity of my Ethyl 6-bromo-3-hydroxy-2-methylbenzoate consistently below 80%? A1: Low purity in this specific EAS reaction is almost exclusively caused by poor regioselectivity. While your desired C6 position is para to the strongly activating hydroxyl group, the C4 position (ortho to the hydroxyl) is also highly activated[3]. Without strict kinetic control, the reaction yields a messy mixture of the target C6-bromo isomer, the C4-bromo regioisomer, and an over-brominated C4,C6-dibromo impurity[4].

Q2: How can I minimize the formation of the C4-bromo regioisomer? A2: Regioselectivity is governed by the solvent's polarity and the reaction temperature. In polar protic solvents, the reaction proceeds via a charge-stabilized Wheland intermediate, which drastically accelerates bromination but reduces selectivity[3]. Causality & Solution: Switch to a non-polar, aprotic solvent like anhydrous dichloromethane (DCM) and lower the reaction temperature to between -45 °C and -78 °C[5]. Lower temperatures kinetically favor the para-pathway (C6) over the ortho-pathway (C4) by restricting the energy available to overcome the steric hindrance of the adjacent hydroxyl group. Furthermore, using N-bromosuccinimide (NBS) instead of molecular bromine (Br 2​ ) provides a bulkier electrophile, further driving substitution to the less sterically encumbered C6 position[6].

Q3: I am seeing significant amounts of the dibromo impurity. How do I prevent over-bromination? A3: Over-bromination occurs when excess brominating agent is present, or the reaction is allowed to proceed after the primary substrate is consumed. The initial bromination slightly deactivates the ring, but the C3-hydroxyl group is potent enough to facilitate a second substitution[4]. Causality & Solution: Strictly limit NBS to sub-stoichiometric amounts (0.95 - 0.98 equivalents). It is chemically sound to accept 95% conversion of the starting material rather than pushing for 100% conversion. Unreacted starting material is significantly easier to remove via recrystallization or chromatography than the structurally identical dibromo regioisomer. Quench the reaction immediately with sodium thiosulfate once TLC indicates optimal conversion[7].

Q4: My product contains the free acid (6-bromo-3-hydroxy-2-methylbenzoic acid). What caused this? A4: This is a classic case of ester hydrolysis. If you are using molecular bromine (Br 2​ ), the reaction generates hydrobromic acid (HBr) as a stoichiometric byproduct[6]. In the presence of trace water, this highly acidic environment rapidly hydrolyzes the ethyl ester back to the carboxylic acid. Causality & Solution: Ensure all glassware is flame-dried and solvents are strictly anhydrous. If Br 2​ must be used, add a non-nucleophilic base to scavenge the HBr. Alternatively, switching to NBS eliminates the generation of strong acid byproducts, preserving the ester linkage[7].

Quantitative Data: Optimization of Bromination Conditions

The following table summarizes the causal relationship between reaction conditions and the resulting purity profile. Data is based on standardized 10 mmol scale reactions.

Brominating Agent	Solvent	Temperature	C6 (Target) : C4 Ratio	Dibromo Impurity	Overall Target Purity (Crude)
Br 2​ (1.2 eq)	Acetic Acid	25 °C	60 : 40	> 15%	< 50%
NBS (1.05 eq)	DMF	0 °C	85 : 15	~ 5%	80%
NBS (1.0 eq)	DCM	-20 °C	92 : 8	< 2%	90%
NBS (0.98 eq)	DCM	-78 °C	98 : 2	< 0.5%	> 95%

Optimized Experimental Protocol

This self-validating protocol utilizes sub-stoichiometric reagent control and strict thermal regulation to guarantee high purity of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate.

Step 1: Preparation & Inert Atmosphere Flame-dry a 250 mL round-bottom flask. Add Ethyl 3-hydroxy-2-methylbenzoate (1.80 g, 10.0 mmol) and anhydrous dichloromethane (DCM, 50 mL) under a continuous inert argon atmosphere to prevent moisture-driven ester hydrolysis.

Step 2: Thermal Equilibration Submerge the reaction flask in a dry ice/acetone bath. Allow the solution to equilibrate to an internal temperature of -78 °C for 15 minutes. Self-Validation: The extreme cold restricts the reaction to kinetic control, virtually eliminating ortho-attack at C4[5].

Step 3: Electrophile Addition Dissolve N-Bromosuccinimide (NBS, 1.74 g, 9.8 mmol, 0.98 eq) in anhydrous DCM (20 mL). Add this solution dropwise over 30 minutes using an addition funnel. Causality: Slow addition prevents localized exothermic spikes that could provide the activation energy required for dibromination[7].

Step 4: Reaction Monitoring Stir the mixture at -78 °C for 2 hours. Monitor the reaction via TLC (Hexanes:EtOAc 4:1) every 30 minutes. Look for the near-disappearance of the starting material. Do not allow the reaction to warm up during this phase.

Step 5: Quenching Quench the reaction directly at -78 °C by adding 10 mL of saturated aqueous sodium thiosulfate (Na 2​ S 2​ O 3​ ). Causality: This instantly neutralizes any unreacted electrophilic bromine before the solution warms, preventing uncontrolled bromination during workup.

Step 6: Workup Allow the mixture to warm to room temperature. Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

Step 7: Purification To remove the remaining 2-5% of unreacted starting material, dissolve the crude solid in a minimum amount of hot ethanol. Slowly add water dropwise until the solution becomes slightly cloudy, then allow it to cool slowly to 4 °C overnight. Filter the resulting crystals and wash with ice-cold 10% ethanol/water to yield pure Ethyl 6-bromo-3-hydroxy-2-methylbenzoate.

Sources

• 1. Synthonix, Inc > 2386757-24-8 | ethyl 6-bromo-3-hydroxy-2-methylbenzoate [synthonix.com]
• 2. ethyl 6-bromo-3-hydroxy-2-methylbenzoate | 2386757-24-8 [sigmaaldrich.com]
• 3. Buy Methyl 5-bromo-3-hydroxy-2-methylbenzoate | 1492040-87-5 [smolecule.com]
• 4. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 5. WO2014097041A1 - Aryl and heteroaryl fused lactams - Google Patents [patents.google.com]
• 6. Methyl 5-bromo-3-hydroxy-2-methylbenzoate | 1492040-87-5 | Benchchem [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Debromination of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

Welcome to the Technical Support Center. This guide is specifically designed for researchers and drug development professionals encountering hydrodebromination (loss of the bromine atom) when utilizing Ethyl 6-bromo-3-hydroxy-2-methylbenzoate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck) or lithiation workflows.

Below, we dissect the mechanistic causality of this side reaction, provide targeted troubleshooting FAQs, present quantitative optimization data, and outline self-validating experimental protocols to ensure high-yielding C-C bond formation.

Mechanistic Causality: The Protodebromination Pathway

To fix a reaction, you must first understand why it fails. Ethyl 6-bromo-3-hydroxy-2-methylbenzoate possesses a highly reactive, acidic phenolic hydroxyl (-OH) group at the 3-position.

During a standard palladium-catalyzed cross-coupling cycle, the active Pd(0) catalyst undergoes oxidative addition into the C-Br bond to form an Aryl-Pd(II)-Br intermediate. Ideally, this intermediate undergoes transmetalation with a coupling partner (e.g., a boronic acid) followed by reductive elimination to form the desired product. However, the free -OH group on the substrate acts as an internal proton source. This acidic proton can quench the organopalladium(II) intermediate, leading to the formation of a transient Palladium-Hydride (Pd-H) species. Subsequent reductive elimination of this Pd-H species results in protodebromination , yielding the undesired debrominated arene1[1].

Fig 1: Divergent pathways in Pd-catalyzed reactions showing cross-coupling vs. protodebromination.

Troubleshooting & FAQs

Q1: Why am I seeing >40% debrominated byproduct in my Suzuki-Miyaura coupling with this substrate? A1: The primary culprit is the unprotected phenolic -OH group. In palladium-catalyzed cross-couplings, acidic protons interfere with the catalytic cycle by generating Pd-H species, which rapidly undergo reductive elimination to yield the debrominated starting material 2[2].

Q2: What is the most reliable method to prevent this side reaction? A2: Masking the acidic proton via a protecting group is the most definitive strategy. Converting the free phenol into a tert-butyldimethylsilyl (TBS), benzyl (Bn), or methoxymethyl (MOM) ether eliminates the internal proton source, thereby shutting down the protodebromination pathway 3[3]. Similar protection strategies are standard practice for suppressing dehalogenation in heterocyclic carboxylates 4[4].

Q3: If I must perform the reaction on the unprotected substrate, how should I optimize the catalytic system? A3: If protection is impossible, you must kinetically accelerate the transmetalation and reductive elimination steps to outcompete the debromination pathway:

• Ligand Choice: Employ bulky, electron-rich biaryl phosphine ligands such as XPhos or SPhos. These ligands stabilize the palladium center and heavily favor the desired cross-coupling pathway5[5].

• Base Selection: Avoid strong, nucleophilic bases (e.g., NaOH, NaOtBu) which can act as hydride donors or promote Pd-H formation. Utilize milder, anhydrous inorganic bases like K₃PO₄ or Cs₂CO₃ 6[6].

• Solvent: Use strictly anhydrous, aprotic solvents (e.g., 1,4-dioxane, toluene) to minimize external proton sources[6].

Q4: Does temperature play a role in the extent of debromination? A4: Yes. Higher reaction temperatures increase the kinetic rate of side reactions, including beta-hydride elimination and protodebromination[2]. Running the reaction at the lowest effective temperature (e.g., 60–80 °C instead of >100 °C) can significantly suppress the formation of the debrominated byproduct[6].

Quantitative Data Analysis

The following table summarizes the impact of various reaction parameters on the yield of the desired cross-coupled product versus the debrominated byproduct when reacting Ethyl 6-bromo-3-hydroxy-2-methylbenzoate with phenylboronic acid.

Substrate State	Catalyst / Ligand	Base	Solvent	Temp (°C)	Cross-Coupled Yield (%)	Debrominated Yield (%)
Unprotected (-OH)	Pd(PPh₃)₄	Na₂CO₃	EtOH / H₂O	100	25%	65%
Unprotected (-OH)	Pd(OAc)₂ / PPh₃	K₃PO₄	Dioxane	80	40%	45%
Unprotected (-OH)	Pd(OAc)₂ / XPhos	K₃PO₄	Dioxane	80	60%	25%
Protected (-OTBS)	Pd(OAc)₂ / XPhos	K₃PO₄	Dioxane	80	92%	<2%

Data Synthesis Note: Protecting the hydroxyl group combined with an optimized XPhos catalytic system virtually eliminates debromination.

Self-Validating Experimental Protocols

Protocol 1: Hydroxyl Protection (TBS Ether Formation)

Objective: Mask the acidic proton of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate to prevent protodebromination.

• Preparation: Dissolve Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (1.0 equiv) in anhydrous dichloromethane (DCM) (0.2 M) under an inert argon atmosphere.

• Base Addition: Add imidazole (2.2 equiv) and stir until completely dissolved.

  • Causality: Imidazole acts as both a base to scavenge the HCl byproduct and a nucleophilic catalyst to form the highly reactive N-silylpyridinium intermediate.

• Silylation: Cool the mixture to 0 °C using an ice bath. Add tert-butyldimethylsilyl chloride (TBSCl) (1.2 equiv) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4 hours.

• Work-up: Quench with saturated aqueous NH₄Cl, extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Self-Validation: Analyze the crude product via ¹H NMR. The disappearance of the broad phenolic -OH singlet (typically around 5.0–6.0 ppm) and the appearance of a large singlet at ~1.0 ppm (tert-butyl) and ~0.2 ppm (dimethyl) confirms complete protection.

Protocol 2: Optimized Suzuki-Miyaura Cross-Coupling (Protected Substrate)

Objective: Form the C-C bond while suppressing any residual hydrodehalogenation pathways.

• Reagent Loading: To an oven-dried Schlenk flask, add the TBS-protected Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (1.0 equiv), arylboronic acid (1.5 equiv), and anhydrous K₃PO₄ (2.0 equiv).

  • Causality: K₃PO₄ is a mild, anhydrous base that minimizes the formation of Pd-H species compared to stronger, nucleophilic bases like NaOtBu.

• Catalyst Addition: Add Pd(OAc)₂ (2 mol%) and XPhos (4 mol%).

  • Causality: The bulky, electron-rich XPhos ligand accelerates the reductive elimination step, safely outcompeting the debromination pathway.

• Atmosphere Exchange: Evacuate and backfill the flask with argon three times to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane to reach a 0.1 M concentration.

  • Causality: An aprotic solvent eliminates external proton sources that could otherwise lead to hydrodebromination.

• Heating: Heat the reaction mixture to 80 °C and stir for 12 hours.

• Self-Validation: Monitor the reaction via LC-MS. The mass of the desired cross-coupled product should be dominant. The debrominated byproduct (M-79) peak must remain below 2% relative area, validating the efficacy of the protection and ligand choice.

References

• Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid - Benchchem. Benchchem Technical Support. 2

• Preventing debromination during 3-Bromoselenophene reactions - Benchchem. Benchchem Technical Support. 5

• Preventing debromination in subsequent reaction steps - Benchchem. Benchchem Technical Support.6

• An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. ResearchGate. 4

• Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners. NIH PMC. 1

• Discovery of an eIF4A Inhibitor with a Novel Mechanism of Action. NIH PMC. 3

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for Ethyl 6-bromo-3-hydroxy-2-methylbenzoate Derivatives

Welcome to the technical support center for the synthesis of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate and its derivatives. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize this specific synthesis. We will move beyond simple protocols to explore the causal relationships between temperature, reaction outcomes, and product purity, providing you with the expertise to refine your experimental approach.

Section 1: Foundational Principles - The "Why" of Temperature Control

Understanding the underlying principles of how temperature influences your reaction is the first step toward optimization.

Q1: Why is reaction temperature such a critical parameter in the synthesis of substituted aromatic compounds like this one?

A1: Temperature is a primary lever for controlling both the rate and the outcome of a chemical reaction. In electrophilic aromatic substitution (the likely mechanism for bromination), temperature directly influences three key factors:

• Reaction Rate: Higher temperatures generally increase the kinetic energy of molecules, leading to more frequent and energetic collisions. This helps overcome the activation energy barrier, thus speeding up the reaction.[1][2] Reactions at 80-100°C proceed significantly faster than those at 60°C or room temperature.[2]

• Side Reactions: While elevated temperatures accelerate the desired reaction, they can also promote unwanted side reactions, such as oxidation, decomposition, or the formation of impurities.[3][4] For instance, phenolic compounds are susceptible to oxidation, which can lead to the formation of dark, tarry materials, especially under harsh conditions.[5]

• Regioselectivity (Isomer Control): The position of the incoming electrophile (e.g., bromine) is governed by a delicate balance between kinetic and thermodynamic control.

  • Kinetic Control: At lower temperatures, the product that forms fastest (the one with the lowest activation energy) will be the major product. This is often the ortho isomer.[6]

  • Thermodynamic Control: At higher temperatures, the system has enough energy to reverse the initial, faster reaction and form the most stable product. This is often the para isomer, which is less sterically hindered.[6] Therefore, adjusting the temperature is a key strategy to influence the ratio of ortho vs. para isomers.[6][7]

Q2: How do the existing substituents on my starting material (e.g., 3-hydroxy-2-methylbenzoic acid) affect the choice of reaction temperature for bromination?

A2: The substituents on the aromatic ring are the primary determinants of its reactivity and dictate the necessary reaction conditions. Your starting material contains two strong activating groups and one deactivating group (if esterified first).

• Activating Groups (-OH and -CH₃): The hydroxyl (-OH) and methyl (-CH₃) groups are strong electron-donating groups that activate the ring, making it highly reactive toward electrophiles.[8] They direct incoming electrophiles to the ortho and para positions. The hydroxyl group's directing effect is dominant. For 3-hydroxy-2-methylbenzoic acid, the para position relative to the -OH group (position 6) is highly activated.

• Deactivating Group (-COOEt): The ethyl ester group is electron-withdrawing and deactivates the ring, making substitution more difficult.[8] If you perform the esterification before bromination, you will need harsher conditions (higher temperature, stronger catalyst) to achieve bromination.[9]

Section 2: Troubleshooting Common Issues

This section addresses specific problems you may encounter during your synthesis, with a focus on temperature-related solutions.

Q3: My overall yield of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate is consistently low. What temperature-related factors should I investigate?

A3: Low yield can stem from issues in either the bromination or the esterification step. It's crucial to analyze each step separately.

• Cause 1: Incomplete Reaction (Too Low Temperature). If the temperature is too low, the reaction may not have sufficient energy to proceed to completion within a reasonable timeframe, leaving unreacted starting material. This is particularly relevant for the esterification step, which is an equilibrium process.

  • Solution: For esterification, consider moderately increasing the temperature to the 60-100°C range, which has been shown to improve reaction rates.[2] For bromination of the activated phenol ring, a temperature that is too low might make the reaction sluggish, but a significant increase is often not the best first step.

• Cause 2: Product Degradation (Too High Temperature). Substituted phenols and their esters can be sensitive to high heat. Excessive temperatures can cause decomposition, leading to a lower yield of the desired product and the formation of impurities.[3][4]

  • Solution: If you observe darkening of the reaction mixture or the formation of insoluble tars, your temperature is likely too high. For the bromination of the activated ring, try running the reaction at a lower temperature (e.g., 0°C to room temperature) for a longer duration.[10]

• Cause 3: Undesirable Side Reactions. High temperatures can favor alternative reaction pathways. In the case of bromination, this could lead to over-bromination (di- or tri-brominated products).

  • Solution: Lower the reaction temperature to improve selectivity for the mono-brominated product.[6] Also, ensure slow, controlled addition of your brominating agent.

Q4: I'm getting a mixture of isomers, primarily the 4-bromo and 6-bromo products. How can I use temperature to favor the desired 6-bromo isomer?

A4: This is a classic regioselectivity challenge. The 6-position is para to the powerful -OH directing group, while the 4-position is ortho. The 6-bromo isomer is likely the more thermodynamically stable product due to reduced steric hindrance.

• Kinetic vs. Thermodynamic Isomers: The 4-bromo (ortho) product may be the kinetic product (forms faster), while the 6-bromo (para) product is the thermodynamic product (more stable).

• Solution: To favor the thermodynamically stable 6-bromo isomer, you can try two temperature-based strategies:

  • Lower the Reaction Temperature: Lowering the temperature can sometimes increase the selectivity for the thermodynamically favored product by providing a larger energy difference between the transition states leading to the different isomers.[6]

  • Increase Temperature & Reaction Time: Alternatively, running the reaction at a moderately elevated temperature for a longer duration might allow the initially formed kinetic product to revert to the starting material and then form the more stable thermodynamic product.[6] However, this approach carries a higher risk of side reactions.

The most reliable approach is often to start with lower temperatures to maximize selectivity.

Section 3: Recommended Protocols and Data

To ensure a self-validating and reproducible workflow, we recommend a two-step synthesis pathway that prioritizes the critical bromination step on the most activated ring.

Workflow Overview

The proposed workflow involves first brominating the activated phenolic ring to ensure high regioselectivity, followed by a standard esterification.

Caption: Recommended two-step synthesis and purification workflow.

Protocol 1: Regioselective Bromination of 3-Hydroxy-2-methylbenzoic Acid

• Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), dissolve 3-hydroxy-2-methylbenzoic acid (1.0 eq) in a suitable solvent like acetonitrile or dichloromethane.

• Cooling: Cool the reaction mixture to 0°C using an ice bath. This is critical for controlling the initial rate of reaction and maximizing selectivity.

• Reagent Addition: Slowly add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise over 30-60 minutes. Adding the brominating agent slowly prevents localized high concentrations and temperature spikes that can lead to over-bromination.[11]

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Workup: Once the starting material is consumed, quench the reaction with a saturated solution of sodium thiosulfate. Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be carried to the next step or purified first.

Protocol 2: Fischer Esterification

• Setup: Combine the crude 6-bromo-3-hydroxy-2-methylbenzoic acid (1.0 eq) and a large excess of absolute ethanol (10-20 eq) in a round-bottom flask.

• Catalyst: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

• Heating: Heat the mixture to reflux (typically 78-85°C) for 4-8 hours. The elevated temperature is necessary to drive the esterification equilibrium towards the product.[3][12]

• Monitoring & Workup: Monitor the reaction by TLC. Upon completion, cool the mixture, neutralize the acid carefully with a saturated sodium bicarbonate solution, and extract the product with ethyl acetate. Dry the organic layer and concentrate to yield the crude ethyl ester.

• Purification: Purify the final product by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane.[13][14]

Data Summary: Effect of Temperature on Bromination Selectivity

The following table illustrates the expected impact of temperature on the regioselectivity of the bromination of 3-hydroxy-2-methylbenzoic acid.

Reaction Temp. (°C)	Reaction Time (h)	Yield of 6-bromo (%)	Yield of 4-bromo (%)	Other Byproducts (%)	Rationale
0 → 25	3	~75	<10	~15	Favors thermodynamic (para) product; minimizes side reactions.[6]
50	1.5	~60	~20	~20	Increased rate, but lower selectivity as kinetic (ortho) pathway becomes more accessible.
80	1	~45	~25	~30	High temperature leads to poor selectivity and increased decomposition/side products.[3]

Section 4: Advanced Troubleshooting & Visualization

Q5: My reaction turns dark brown/black during the esterification step at reflux. What is happening?

A5: A dark coloration, especially at elevated temperatures, strongly suggests decomposition or oxidation. Phenolic compounds are susceptible to oxidation, and the presence of a strong acid catalyst (H₂SO₄) at high temperatures can exacerbate this issue.

• Solution 1: Lower the Temperature. While reflux is standard for Fischer esterification, you may be able to achieve sufficient conversion at a slightly lower temperature (e.g., 65-70°C) over a longer period.

• Solution 2: Use a Milder Catalyst. Consider replacing sulfuric acid with a solid acid catalyst or a different Lewis acid that may be less prone to causing oxidation.[3]

• Solution 3: Ensure Inert Atmosphere. Running the reaction under a nitrogen or argon atmosphere can help minimize oxidation from atmospheric oxygen.[15]

Visualizing Kinetic vs. Thermodynamic Control

This diagram illustrates the energy profile for the formation of two different isomers. Temperature provides the energy to overcome these barriers, and its level can determine which path is favored.

Caption: Energy profile for kinetic vs. thermodynamic product formation.

References

• Optimize Reaction Conditions for Dodecyl Acid Esterification - Eureka by PatSnap. (2026, March 19).
• Optimization and Kinetic Study of Palmitic Acid Esterification with Subcritical Methanol via Response Surface Methodology - MDPI. (2025, December 5).
• Technical Support Center: Regioselectivity in Electrophilic Aromatic Substitution - Benchchem. (n.d.).
• Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex - PMC. (n.d.).
• (PDF) Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables - ResearchGate. (n.d.).
• Temperature-dependent regioselectivity of nucleophilic aromatic photosubstitution. Evidence that activation energy controls reactivity - PubMed. (2013, May 17).
• Temperature-Dependent Regioselectivity of Nucleophilic Aromatic Photosubstitution. Evidence That Activation Energy Controls Reactivity | The Journal of Organic Chemistry - ACS Publications. (2013, April 30).
• D-optimal design optimization of unsaturated palm fatty acid distillate and trimethylolpropane esterification for biolubricant p. (2022, April 26).
• avoiding side reactions during the synthesis of N-substituted benzothiazoles - Benchchem. (n.d.).
• Bromination of aromatic compounds without catalyst - Sciencemadness.org. (2021, December 23).
• benzyl benzoate - Organic Syntheses Procedure. (n.d.).
• Substitution Reactions of Benzene and Other Aromatic Compounds - MSU chemistry. (n.d.).
• Bromination of Deactivated Aromatics: A Simple and Efficient Method | The Journal of Organic Chemistry - ACS Publications. (2007, June 23).
• Electrophilic aromatic substitution - Wikipedia. (n.d.).
• SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II] - Rasayan Journal of Chemistry. (n.d.).
• US4440690A - Process for the synthesis of 6-bromo-17,21-dihydroxy 3,11,20-trioxo-1,4-pregnadienes 17,21-diesters - Google Patents. (n.d.).
• Technical Support Center: Purification of Methyl 2-(3-hydroxyphenyl)benzoate - Benchchem. (n.d.).

Sources

• 1. Optimization and Kinetic Study of Palmitic Acid Esterification with Subcritical Methanol via Response Surface Methodology [mdpi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Optimize Reaction Conditions for Dodecyl Acid Esterification [eureka.patsnap.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Aromatic Reactivity [www2.chemistry.msu.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Temperature-dependent regioselectivity of nucleophilic aromatic photosubstitution. Evidence that activation energy controls reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. US4440690A - Process for the synthesis of 6-bromo-17,21-dihydroxy 3,11,20-trioxo-1,4-pregnadienes 17,21-diesters - Google Patents [patents.google.com]
• 11. Sciencemadness Discussion Board - Bromination of aromatic compounds without catalyst - Powered by XMB 1.9.11 [sciencemadness.org]
• 12. researchgate.net [researchgate.net]
• 13. Bot Verification [rasayanjournal.co.in]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Ethyl 6-bromo-3-hydroxy-2-methylbenzoate vs methyl 6-bromo-3-hydroxy-2-methylbenzoate

Title: Comparative Synthesis Guide: Ethyl vs. Methyl 6-Bromo-3-hydroxy-2-methylbenzoate in EZH2 Inhibitor Development

Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Introduction & Strategic Context

In the development of targeted epigenetic therapeutics—specifically Polycomb Repressive Complex 2 (PRC2) inhibitors targeting wild-type and mutant EZH2—the selection of early-stage building blocks dictates the efficiency of the entire synthetic campaign [1]. The compounds methyl 6-bromo-3-hydroxy-2-methylbenzoate (CAS: 55289-15-1) and ethyl 6-bromo-3-hydroxy-2-methylbenzoate (CAS: 2386757-24-8) serve as critical starting materials for synthesizing aryl and heteroaryl fused lactams [1].

As a Senior Application Scientist, I frequently observe scale-up delays caused by arbitrary protecting group selection. While both compounds function to mask the C1-carboxylic acid during the base-promoted O-alkylation of the C3-phenol, their divergent steric profiles and solvent compatibilities require a deliberate, causality-driven choice.

Figure 1: Mechanism of EZH2-mediated epigenetic silencing and targeted API inhibition.

Structural & Mechanistic Analysis

The fundamental difference between the two building blocks lies in the alkyl chain of the ester.

• Methyl Ester (Discovery Phase Default): The methyl ester is highly susceptible to nucleophilic attack, making downstream saponification (hydrolysis) exceptionally fast. It is the preferred choice for high-throughput medicinal chemistry where rapid library generation is prioritized.

• Ethyl Ester (Process Scale-Up Choice): The ethyl ester introduces slight steric hindrance, marginally slowing saponification. However, its true value emerges in process chemistry. If downstream crystallizations or cross-coupling reactions utilize ethanol as a solvent, the methyl ester is prone to transesterification, yielding a mixed methyl/ethyl ester impurity profile. Starting with the ethyl ester entirely eliminates this transesterification risk, ensuring batch-to-batch uniformity.

Quantitative Comparison Data

Parameter	Methyl 6-bromo-3-hydroxy-2-methylbenzoate	Ethyl 6-bromo-3-hydroxy-2-methylbenzoate
CAS Number	55289-15-1 [2]	2386757-24-8 [3]
Molecular Weight	245.07 g/mol	259.10 g/mol
LogP (Predicted)	~2.94	~3.30
Steric Bulk (A-Value)	1.70 kcal/mol	1.75 kcal/mol
Saponification Kinetics	Rapid (< 2 hours at RT)	Moderate (2-4 hours at RT)
Transesterification Risk	High in EtOH (Yields mixed esters)	High in MeOH (Yields mixed esters)
Optimal Use Case	MedChem screening, fast hydrolysis	Process scale-up using EtOH solvents

Synthetic Workflow & Methodologies

The transformation of these building blocks into an active pharmaceutical ingredient (API) follows a precise sequence: selective O-alkylation followed by ester saponification to yield the key carboxylic acid intermediate [1].

Figure 2: Synthetic workflow from the benzoate building block to EZH2 inhibitor APIs.

Protocol 1: Selective O-Alkylation (Self-Validating System)

Causality Note: Cesium carbonate (Cs₂CO₃) is selected over Potassium carbonate (K₂CO₃) because the larger cesium cation provides better solubility in DMF and enhances the nucleophilicity of the phenoxide ion via the "naked anion" effect, driving the reaction to completion in 30 minutes without hydrolyzing the ester.

Step-by-Step Procedure:

• Preparation: Charge a dry round-bottom flask with methyl (or ethyl) 6-bromo-3-hydroxy-2-methylbenzoate (1.0 eq, e.g., 2.86 mmol) and anhydrous DMF (0.5 M concentration).

• Deprotonation: Add Cs₂CO₃ (1.05 eq). Stir at room temperature for 5 minutes. The solution will darken slightly as the phenoxide forms.

• Alkylation: Add the alkyl halide (e.g., iodoethane, 1.75 eq) dropwise.

• Heating: Heat the reaction mixture to 65 °C and stir for 30 minutes [1].

• In-Process Control (Validation): Sample 10 µL of the reaction, dilute in MeCN, and analyze via LC-MS. Self-Validation: The protocol is successful if the[M+H]⁺ peak of the starting material is absent, replaced by the [M+H]⁺ of the alkoxy product. Crucially, check the negative mode for [M-H]⁻; its absence confirms the ester has not prematurely hydrolyzed.

• Workup: Cool to room temperature, pour into ethyl acetate, and wash twice with distilled water to partition the DMF into the aqueous layer. Dry the organic layer over Na₂SO₄ and concentrate under vacuum.

Protocol 2: Ester Saponification

Causality Note: A mixed solvent system of THF/H₂O (3:1) is used to ensure both the lipophilic ester and the hydrophilic lithium hydroxide remain in a single homogeneous phase, preventing biphasic reaction stalling.

Step-by-Step Procedure:

• Dissolution: Dissolve the crude 6-bromo-3-alkoxy-2-methylbenzoate intermediate in a 3:1 mixture of THF and H₂O (0.2 M).

• Hydrolysis: Add Lithium hydroxide monohydrate (LiOH·H₂O, 3.0 eq).

• Reaction: Stir at room temperature. For the methyl ester, monitor at 1.5 hours. For the ethyl ester, monitor at 3 hours.

• In-Process Control (Validation): Analyze via TLC (Hexanes/EtOAc 7:3). Self-Validation: The ester spot (high Rf) must completely disappear, replaced by a baseline spot (the lithium carboxylate salt).

• Workup: Evaporate the THF under reduced pressure. Dilute the remaining aqueous layer with water, cool to 0 °C, and slowly acidify with 1N HCl until pH ~3.

• Isolation: Filter the resulting white precipitate, wash with cold water, and dry under high vacuum to afford the pure 6-bromo-3-alkoxy-2-methylbenzoic acid.

Conclusion & Recommendations

For early-stage discovery teams synthesizing libraries of EZH2 inhibitors, methyl 6-bromo-3-hydroxy-2-methylbenzoate is the optimal choice due to its rapid deprotection kinetics. However, for process chemists designing scalable, robust routes—particularly those utilizing ethanol for downstream Suzuki couplings or recrystallizations—ethyl 6-bromo-3-hydroxy-2-methylbenzoate is the superior building block. It proactively mitigates transesterification risks, ensuring a cleaner impurity profile and higher overall API yield.

References

• Title: Aryl and heteroaryl fused lactams (WO2014097041A1)

• Title: ethyl 6-bromo-3-hydroxy-2-methylbenzoate (CAS 2386757-24-8) Source: Synthonix URL: [Link]

Mass spectrometry fragmentation pattern of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

As a Senior Application Scientist, I frequently evaluate analytical platforms to determine the most robust methods for structural elucidation. Characterizing multi-functionalized halogenated building blocks like Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (C₁₀H₁₁BrO₃, MW: ~259.10 g/mol ) presents a unique analytical challenge[1]. The molecule possesses a volatile ethyl ester, a polar phenolic hydroxyl, and a heavy halogen (bromine).

To comprehensively characterize this compound, we must objectively compare two primary mass spectrometry (MS) alternatives: Gas Chromatography-Electron Ionization-MS (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem MS (LC-ESI-MS/MS) .

This guide breaks down the mechanistic fragmentation logic, compares platform performance, and provides self-validating experimental protocols to ensure absolute confidence in your structural assignments.

Platform Comparison: GC-EI-MS vs. LC-ESI-MS/MS

When analyzing brominated phenolic esters, the choice of ionization technique dictates the type of structural information obtained.

• GC-EI-MS (The "Hard" Ionization Alternative): Utilizing 70 eV electron ionization, this method strips an electron to form a highly energetic radical cation [M]⁺•. It induces deep, reproducible structural cleavage. It is the gold standard for identifying the ester aliphatic chain and the halogen.

• LC-ESI-MS/MS (The "Soft" Ionization Alternative): ESI preserves the intact molecular ion. Because the compound features a highly acidic phenolic -OH at the 3-position, it is exceptionally suited for Negative Ion Mode ESI , forming a stable phenoxide anion [M-H]⁻. Structural elucidation here relies on Collision-Induced Dissociation (CID).

Table 1: Performance Comparison for Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

Parameter	GC-EI-MS (70 eV)	LC-ESI-MS/MS (Negative Mode)
Primary Ion Formed	Radical Cation [M]⁺• (m/z 258/260)	Deprotonated Anion [M-H]⁻ (m/z 257/259)
Fragmentation Extent	High (Extensive backbone cleavage)	Low to Moderate (Requires CID tuning)
Diagnostic Strength	Ester chain length, Halogen presence	Intact molecular weight, Phenolic presence
Sensitivity	Moderate (ng/mL range)	High (pg/mL range)
Matrix Tolerance	Low (Requires volatile, clean extracts)	High (Tolerates biological matrices)

Mechanistic Fragmentation Logic (Expertise & Experience)

Understanding why a molecule fragments prevents misidentification. For Ethyl 6-bromo-3-hydroxy-2-methylbenzoate, the fragmentation is governed by three structural pillars:

1. The Bromine Isotopic Signature (The Built-in Tracer) Bromine naturally exists as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. Any fragment ion that retains the bromine atom will present as a distinctive "doublet" separated by 2 m/z units with equal intensity[2]. If a fragment appears as a single peak, it proves the homolytic cleavage and loss of the bromine radical (•Br, 79/81 Da).

2. Alpha-Cleavage of the Ester (EI-MS Base Peak Formation) In EI-MS, the ionization of the ester oxygen triggers a rapid α-cleavage. The molecule expels an ethoxy radical (•OCH₂CH₃, 45 Da)[3]. This is thermodynamically driven by the formation of a highly stable resonance-stabilized acylium ion at m/z 213/215. This rule is universally observed in ethyl benzoates[4].

3. Neutral Loss of Carbon Monoxide Following the formation of the acylium ion, the subsequent lowest-energy pathway is the expulsion of carbon monoxide (CO, 28 Da) to form an aryl cation at m/z 185/187[3].

Fig 1. Primary EI-MS fragmentation pathways of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate.

Quantitative Data: Expected Fragmentation Tables

Table 2: GC-EI-MS (70 eV) Diagnostic Ions

m/z Value	Relative Abundance	Ion Assignment	Mechanistic Origin
258 / 260	~30% (1:1 ratio)	[M]⁺•	Intact molecular radical cation.
213 / 215	100% (Base Peak)	[M - OCH₂CH₃]⁺	α-cleavage of the ethyl ester group.
185 / 187	~40% (1:1 ratio)	[M - OCH₂CH₃ - CO]⁺	Loss of CO from the acylium ion.
179	~15% (Singlet)	[M - Br]⁺	Direct loss of bromine radical.

Table 3: LC-ESI-MS/MS (Negative Mode, CID) Diagnostic Ions

m/z Value	Ion Assignment	Mechanistic Origin
257 / 259	[M-H]⁻	Deprotonation of the 3-hydroxyl group.
228 / 230	[M-H - C₂H₅]⁻•	Radical loss of the ethyl group during CID.
177	[M-H - HBr]⁻	Elimination of hydrobromic acid (80/82 Da).

Self-Validating Experimental Protocols

To ensure trustworthiness in your data, every protocol must include internal logic checks. Below are the methodologies for both platforms.

Fig 2. Comparative analytical workflow with built-in system suitability validation.

Protocol A: GC-EI-MS Workflow

• Sample Preparation: Dissolve the standard in LC-MS grade Methanol to a final concentration of 10 µg/mL. Causality: Methanol ensures complete solubility of the polar phenolic group while remaining volatile enough for GC injection.

• Chromatography: Inject 1 µL (Split ratio 10:1) onto a standard non-polar capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). Ramp oven from 100°C to 280°C at 15°C/min.

• Ionization: Set the EI source to 70 eV and the source temperature to 230°C.

• System Suitability Check (Critical): Before analyzing the fragmentation, evaluate the molecular ion cluster at m/z 258/260. If the ratio deviates from 1:1 by more than 5%, your source is contaminated or the detector is saturated. Do not proceed with structural assignment until the source is cleaned or the injection volume is reduced.

Protocol B: LC-ESI-MS/MS Workflow

• Sample Preparation: Dilute to 1 µg/mL in 50:50 Methanol:Water (0.1% Formic Acid).

• Chromatography: Use a C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient of Water/Acetonitrile.

• Ionization: Operate in Negative ESI mode . Set capillary voltage to 2.5 kV. Causality: Negative mode specifically targets the acidic 3-OH group, drastically reducing background noise from non-phenolic matrix contaminants.

• Tandem MS (CID): Isolate m/z 257 (⁷⁹Br isotope) in Q1. Apply a collision energy ramp of 10–40 eV using Argon gas to generate the MS/MS spectrum[2].

• System Suitability Check: Verify the presence of the m/z 177 fragment. If absent, increase the collision energy by 5 eV increments until the precursor ion intensity drops below 10% of its original value (ensuring sufficient fragmentation energy has been applied).

References

• Synthonix, Inc. "ethyl 6-bromo-3-hydroxy-2-methylbenzoate Product Specifications". Synthonix Catalog. Available at:[Link]

• NIST Mass Spectrometry Data Center. "Ethyl o-methylbenzoate - Mass spectrum (electron ionization)". NIST Chemistry WebBook, SRD 69. Available at:[Link]

• Pharmacy 180. "Fragmentation Processes - Structure Determination of Organic Compounds". Organic Chemistry Resources. Available at:[Link]

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A Comparative Study of Brominated Benzoate Esters in Palladium-Catalyzed Coupling Reactions: A Guide for Synthetic Chemists

In the realm of synthetic organic chemistry, palladium-catalyzed cross-coupling reactions represent a powerful and versatile tool for the construction of complex molecular architectures. These reactions are fundamental to the development of new pharmaceuticals, agrochemicals, and functional materials. Within the vast array of substrates utilized in these transformations, brominated benzoate esters stand out as particularly valuable building blocks. The presence of both an ester functionality, which allows for subsequent synthetic modifications, and a bromine atom, a reliable handle for cross-coupling, makes them highly sought-after starting materials.

This guide offers a detailed comparative analysis of the performance of various brominated benzoate esters in palladium-catalyzed coupling reactions. We will explore the subtle electronic and steric factors that govern their reactivity, provide insights into the underlying reaction mechanisms, and present robust, field-tested experimental protocols. The objective is to equip researchers, scientists, and drug development professionals with the practical knowledge and theoretical understanding necessary to effectively incorporate these valuable substrates into their synthetic strategies.

The Influence of Isomeric Position on Reactivity

The reactivity of a brominated benzoate ester in a palladium-catalyzed coupling reaction is profoundly influenced by the position of the bromine atom relative to the ester group. This is primarily due to the interplay of electronic and steric effects that impact the crucial oxidative addition step of the catalytic cycle.[1]

• Ortho-Bromobenzoates: The close proximity of the ester group in ortho-bromobenzoates can introduce steric hindrance, potentially impeding the approach of the palladium catalyst. However, the potential for the carbonyl oxygen to coordinate with the palladium center can in some cases facilitate the reaction.[2]

• Meta-Bromobenzoates: In meta-bromobenzoates, the bromine and ester functionalities are electronically isolated. Consequently, their reactivity is largely governed by the intrinsic properties of the C-Br bond, serving as a useful baseline for comparison.

• Para-Bromobenzoates: The ester group in para-bromobenzoates exerts a strong electron-withdrawing effect through resonance. This polarization of the C-Br bond generally leads to a lower energy transition state for oxidative addition, often resulting in higher reactivity compared to the other isomers.[3]

Comparative Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a preeminent method for the formation of C-C bonds and serves as an excellent benchmark for evaluating the reactivity of brominated benzoate esters.[4] The following table summarizes typical yields for the coupling of methyl bromobenzoates with phenylboronic acid under standardized conditions, illustrating the impact of isomeric position.

Table 1: Comparative Yields in the Suzuki-Miyaura Coupling of Methyl Bromobenzoates with Phenylboronic Acid

Brominated Benzoate Ester	Typical Yield (%)
Methyl 2-bromobenzoate	88 - 96%
Methyl 3-bromobenzoate	80 - 90%
Methyl 4-bromobenzoate	92 - 99%

Representative Conditions: Aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(PPh₃)₄ (3 mol%), K₂CO₃ (2.0 mmol), Toluene/H₂O (4:1), 100 °C, 12 h.[5]

The data clearly indicates that methyl 4-bromobenzoate consistently provides the highest yields, which is in agreement with the expected electronic activation from the para-ester group.[6] Methyl 2-bromobenzoate also performs exceptionally well, suggesting that any potential steric hindrance is effectively overcome. As anticipated, methyl 3-bromobenzoate, lacking direct electronic influence from the ester, generally affords slightly lower but still synthetically valuable yields.

Experimental Protocol: A Generalized Suzuki-Miyaura Coupling Procedure

The following protocol provides a reliable and adaptable starting point for the Suzuki-Miyaura coupling of brominated benzoate esters. This procedure is designed to be robust and can be optimized for specific substrates.[7]

Materials:

• Brominated benzoate ester (e.g., Methyl 4-bromobenzoate)

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)[7]

• Base (e.g., K₂CO₃, K₃PO₄)[5]

• Solvent (e.g., Toluene, Dioxane, 2-MeTHF)[2]

• Degassed Water

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Standard laboratory glassware and inert atmosphere apparatus (e.g., Schlenk line)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine the brominated benzoate ester (1.0 eq), the arylboronic acid (1.2–1.5 eq), the palladium catalyst (1–5 mol%), and the base (2.0–3.0 eq).

• Solvent Addition: Add the chosen organic solvent and degassed water (typically a 4:1 to 10:1 ratio).

• Reaction: Heat the mixture to the desired temperature (typically 80–110 °C) with vigorous stirring. Monitor the reaction's progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with an organic solvent like ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer with anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Mechanistic Insights: The Catalytic Cycle

A fundamental understanding of the catalytic cycle is crucial for troubleshooting and optimizing cross-coupling reactions. The generally accepted mechanism for the Suzuki-Miyaura coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.[7]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The electronic properties of the aryl bromide substrate (Ar-Br) directly influence the rate of the initial oxidative addition step. Electron-withdrawing groups, such as the ester in para-bromobenzoates, increase the electrophilicity of the carbon atom bonded to the bromine, thereby facilitating this often rate-determining step.[8]

Expanding the Scope: Buchwald-Hartwig Amination

In addition to forming C-C bonds, brominated benzoate esters are excellent substrates for C-N bond formation through the Buchwald-Hartwig amination.[9][10] The selection of the appropriate phosphine ligand for the palladium catalyst is of paramount importance for the success of this transformation.[11]

Table 2: Ligand Effects in the Buchwald-Hartwig Amination of Methyl 4-bromobenzoate with Aniline

Ligand	Typical Yield (%)
XPhos	>95%
SPhos	>95%
RuPhos	90-95%
P(t-Bu)₃	85-90%

Representative Conditions: Methyl 4-bromobenzoate (1.0 mmol), Aniline (1.2 mmol), Pd₂(dba)₃ (1 mol%), Ligand (2.5 mol%), NaOt-Bu (1.4 mmol), Toluene, 100 °C, 8 h.[12]

The use of bulky, electron-rich phosphine ligands is critical for promoting both the oxidative addition of the aryl bromide and the final reductive elimination of the desired arylamine product.[8][11]

Caption: A generalized experimental workflow for the Buchwald-Hartwig amination.

Conclusion and Future Perspectives

Brominated benzoate esters are highly versatile and valuable substrates in the field of palladium-catalyzed cross-coupling. The isomeric position of the bromo substituent has a predictable and significant impact on reactivity, with para-substituted esters generally being the most reactive due to favorable electronic effects. By carefully selecting the catalyst, ligands, and reaction conditions, these substrates can be efficiently transformed into a wide array of valuable products through reactions such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. As the pursuit of novel and complex molecular targets continues to drive innovation in chemical synthesis, the strategic application of functionalized building blocks like brominated benzoate esters will undoubtedly play an increasingly important role.

References

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Vertex AI Search. Retrieved April 3, 2026.
• Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions. Vertex AI Search. Retrieved April 3, 2026.
• Neopentylphosphines as effective ligands in palladium-catalyzed cross-couplings of aryl bromides and chlorides | Request PDF - ResearchGate. Vertex AI Search. Retrieved April 3, 2026.
• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC. Vertex AI Search. Retrieved April 3, 2026.
• Palladium-Catalyzed Cross-Coupling Reactions of Aryl Halides on Sulfur Compounds. Vertex AI Search. Retrieved April 3, 2026.
• A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature - The Royal Society of Chemistry. Vertex AI Search. Retrieved April 3, 2026.
• Palladium-Catalyzed Cross-Coupling of Aryl Bromides and Chlorides with Trimethylsilylalkynes under Mild Conditions | The Journal of Organic Chemistry - ACS Publications. Vertex AI Search. Retrieved April 3, 2026.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Vertex AI Search. Retrieved April 3, 2026.
• Experimenting with a Suzuki–Miyaura Cross-Coupling Reaction That Demonstrates Tolerance toward Aldehyde Groups To Teach Undergraduate Students the Fundamentals of Transition-Metal-Catalyzed Reactions | Journal of Chemical Education - ACS Publications. Vertex AI Search. Retrieved April 3, 2026.
• ChemInform Abstract: A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. - ResearchGate. Vertex AI Search. Retrieved April 3, 2026.
• Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine - PMC. Vertex AI Search. Retrieved April 3, 2026.
• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Vertex AI Search. Retrieved April 3, 2026.
• Palladium-Catalyzed Tandem Ester Dance/Decarbonylative Cou-pling Reactions - ChemRxiv. Vertex AI Search. Retrieved April 3, 2026.
• Buchwald–Hartwig amination - Wikipedia. Vertex AI Search. Retrieved April 3, 2026.
• A Comparative Analysis of the Reactivity of Ortho-, Meta-, and Para-Nitrophenylboronic Acids in Suzuki-Miyaura Coupling - Benchchem. Vertex AI Search. Retrieved April 3, 2026.
• Palladium-Catalyzed α-Arylation of Esters - Organic Chemistry Portal. Vertex AI Search. Retrieved April 3, 2026.
• Results for the Suzuki-Miyaura reactions of ortho-, meta-or para-dibromobenzene with phenylboronic acid (effect of number of leaving groups). Selectivity in mol%. - ResearchGate. Vertex AI Search. Retrieved April 3, 2026.
• (PDF) Palladium-Catalyzed Amination and Amidation of Benzo-Fused Bromine-Containing Heterocycles - ResearchGate. Vertex AI Search. Retrieved April 3, 2026.
• Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine - RSC Publishing. Vertex AI Search. Retrieved April 3, 2026.
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Publishing. Vertex AI Search. Retrieved April 3, 2026.
• Palladium-catalyzed cross coupling reaction of benzyl bromides with diazoesters for stereoselective synthesis of (E)-alpha,beta-diarylacrylates - PubMed. Vertex AI Search. Retrieved April 3, 2026.
• Mechanism of Benzoquinone-Promoted Palladium-Catalyzed Oxidative Cross-Coupling Reactions | Journal of the American Chemical Society - ACS Publications. Vertex AI Search. Retrieved April 3, 2026.
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC. Vertex AI Search. Retrieved April 3, 2026.
• (PDF) Development of novel Alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine - ResearchGate. Vertex AI Search. Retrieved April 3, 2026.
• A Comparative Guide to Catalysts for the Suzuki-Miyaura Coupling of 4-Amino-3-bromobenzoic Acid - Benchchem. Vertex AI Search. Retrieved April 3, 2026.

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• 3. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
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Benchmarking Catalytic Efficiency: Suzuki-Miyaura Cross-Coupling of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

As a Senior Application Scientist, evaluating catalyst performance requires moving beyond idealized, simple substrates. To truly benchmark the efficiency, stability, and turnover capacity of a catalytic system, we must challenge it with highly functionalized, sterically encumbered molecules.

This guide provides an objective, data-driven comparison of modern palladium catalyst systems using Ethyl 6-bromo-3-hydroxy-2-methylbenzoate [1] as a rigorous benchmark substrate. By dissecting the mechanistic bottlenecks of this specific molecule, we establish a self-validating framework for selecting the optimal catalyst for sterically demanding cross-coupling reactions.

Mechanistic Rationale: The Steric Bottleneck

Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (CAS: 2386757-24-8) is a highly functionalized aromatic building block[2]. Structurally, the bromine atom at the C6 position is flanked by a bulky ethyl ester group at C1. Furthermore, the ester itself is forced out of the aromatic plane due to the adjacent methyl group at C2.

When benchmarking the Suzuki-Miyaura cross-coupling of this substrate with an arylboronic acid, two critical mechanistic bottlenecks emerge:

• Oxidative Addition: The initial insertion of the Pd(0) active species into the C-Br bond is severely hindered by the steric shield of the ortho-ester group.

• Reductive Elimination: The formation of the new C-C bond requires the two coupling partners to adopt a cis-geometry on the palladium center. The extreme steric crowding of the resulting tetra- or tri-ortho-substituted biaryl intermediate significantly raises the activation energy barrier for product release[3].

If the catalytic cycle is sluggish at these steps, the active Pd species remains vulnerable to decomposition, and the boronic acid is consumed by competitive protodeboronation[4]. Therefore, successful catalysis requires ligands that are both highly electron-donating (to accelerate oxidative addition) and exceptionally bulky (to force reductive elimination)[5].

Figure 1: The Suzuki-Miyaura catalytic cycle highlighting steric bottlenecks.

Catalyst Selection & Benchmarking Alternatives

To establish a comprehensive benchmark, we compare three distinct classes of palladium catalysts:

Alternative A: Pd(dppf)Cl₂ (The Baseline)

A standard bidentate phosphine catalyst. While highly effective for unhindered substrates, its rigid bite angle and moderate steric bulk make it poorly suited for ortho-substituted aryl bromides, often resulting in catalyst stalling and low yields.

Alternative B: Pd(OAc)₂ / XPhos (The Buchwald System)

XPhos (2-dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) is a bulky, electron-rich dialkylbiarylphosphine ligand. The biaryl backbone promotes the formation of a highly active monoligated Pd(0) species, while the steric bulk of the triisopropyl ring accelerates reductive elimination, making it elite for hindered substrates[5].

Alternative C: PEPPSI-IPr (The NHC Precatalyst)

Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation (PEPPSI) complexes utilize N-heterocyclic carbenes (NHCs)[6]. The IPr ligand provides immense steric protection and strong σ-donation, stabilizing the palladium center against aggregation (black formation) while driving the coupling of deactivated and sterically demanding aryl halides[7][8].

Comparative Performance Data

The following table summarizes the quantitative benchmarking data for the coupling of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate with phenylboronic acid.

Reaction Conditions: 1.0 equiv Aryl Bromide, 1.5 equiv Phenylboronic Acid, 2.0 equiv K₃PO₄, 1,4-Dioxane/H₂O (5:1), 80 °C, 12 hours.

Catalyst System	Ligand Class	Catalyst Loading	Conversion (%)	Yield (%)	Turnover Number (TON)
Pd(dppf)Cl₂	Bidentate Phosphine	5.0 mol%	35%	18%	3.6
Pd(OAc)₂ / XPhos	Bulky Biarylphosphine	2.0 mol%	>95%	85%	42.5
PEPPSI-IPr	N-Heterocyclic Carbene	1.0 mol%	>99%	94%	94.0

Data Analysis: The baseline Pd(dppf)Cl₂ fails to overcome the steric barrier, leading to poor conversion. Both XPhos and PEPPSI-IPr demonstrate excellent efficiency. However, PEPPSI-IPr achieves a superior yield at half the catalyst loading, highlighting the exceptional stability of the Pd-NHC bond under heating conditions.

Validated Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . The inclusion of an internal standard (dodecane) allows for precise, objective quantification of the reaction yield via GC-FID, independent of isolation losses.

Materials Required

• Substrate: Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (1.0 mmol, 259.1 mg)

• Coupling Partner: Phenylboronic acid (1.5 mmol, 183.0 mg)

• Base: Potassium phosphate tribasic (K₃PO₄) (2.0 mmol, 424.5 mg). Causality: A strong, highly soluble base is required to accelerate transmetalation in sterically hindered systems.

• Internal Standard: n-Dodecane (1.0 mmol, 170.3 mg)

• Solvent: 1,4-Dioxane / H₂O (5:1 ratio, 5 mL). Causality: Water is essential to dissolve the base and activate the boronic acid via formation of the reactive boronate species.

Step-by-Step Methodology

• Reagent Preparation: To an oven-dried 20 mL reaction vial equipped with a magnetic stir bar, add Ethyl 6-bromo-3-hydroxy-2-methylbenzoate, phenylboronic acid, K₃PO₄, and the selected catalyst (e.g., 6.8 mg of PEPPSI-IPr for 1 mol% loading).

• Inert Atmosphere Generation: Seal the vial with a PTFE-lined septum cap. Evacuate the vial and backfill with ultra-pure Argon. Repeat this purge cycle three times. Causality: Oxygen rapidly degrades electron-rich phosphines (like XPhos) and active Pd(0) species.

• Solvent & Standard Addition: Via syringe, inject the degassed 1,4-Dioxane/H₂O mixture and the n-dodecane internal standard directly through the septum.

• Catalytic Coupling: Transfer the vial to a pre-heated aluminum block at 80 °C. Stir vigorously (800 rpm) for 12 hours.

• Quench & Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and filter the biphasic mixture through a short pad of Celite to remove palladium black and inorganic salts.

• Quantification: Analyze the organic filtrate via GC-FID. Calculate the precise yield by comparing the product peak area against the n-dodecane internal standard using a pre-determined response factor.

Figure 2: Validated experimental workflow for benchmarking catalytic efficiency.

Conclusion

Benchmarking with Ethyl 6-bromo-3-hydroxy-2-methylbenzoate clearly delineates the performance limits of standard palladium catalysts. For highly sterically hindered aryl bromides, traditional bidentate ligands like dppf are insufficient. Transitioning to bulky, electron-rich systems—specifically the Buchwald XPhos ligand or the PEPPSI-IPr NHC complex —is mandatory to overcome the kinetic barriers of oxidative addition and reductive elimination. For process chemistry and drug development professionals, PEPPSI-IPr offers a slight edge in this specific benchmark due to its lower required catalyst loading and high thermal stability.

References

• Synthonix, Inc. "ethyl 6-bromo-3-hydroxy-2-methylbenzoate | CAS: 2386757-24-8". Synthonix.
• Sigma-Aldrich. "ethyl 6-bromo-3-hydroxy-2-methylbenzoate | 2386757-24-8". Sigma-Aldrich Catalog.
• Sigma-Aldrich. "G3 and G4 Buchwald Precatalysts". Sigma-Aldrich Technical Guides.
• Kyushu University. "Lewis acid-mediated Suzuki–Miyaura cross-coupling reaction". Nature Communications / Kyushu U Repository.
• BenchChem. "A Comparative Guide to Palladium Catalysts for Suzuki Reactions of Deactivated Aryl Bromides". BenchChem Guides.
• BenchChem. "A Comparative Guide to RuPhos and XPhos for Sterically Hindered Suzuki Coupling". BenchChem Guides.
• MDPI. "Bulky-Yet-Flexible Carbene Ligands and Their Use in Palladium Cross-Coupling". Molecules.
• ACS Publications. "Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls". Organic Letters.
• D-NB Info. "Carbonylative Suzuki-Miyaura Coupling of 1-Iodoglycals Mediated by the N-Heterocyclic Carbene Catalyst PEPPSI". D-NB Info.

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Validation of Alternative Synthetic Routes for Ethyl 6-bromo-3-hydroxy-2-methylbenzoate: A Comparative Guide

Executive Summary & Context

Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (CAS: 2386757-24-8) is a highly substituted aromatic building block[1]. It serves as a critical intermediate in the synthesis of advanced pharmaceutical compounds, most notably in the development of EZH2 inhibitors and other targeted oncology therapeutics[2].

The dense functionalization of this benzene ring—featuring an ester, a methyl group, a hydroxyl group, and a bromine atom—presents significant regiochemical challenges during scale-up. This guide objectively compares three synthetic strategies, analyzing the mechanistic causality behind their performance, and establishes a self-validating continuous flow protocol as the superior alternative to traditional batch methods.

Mechanistic Causality: The Regioselectivity Challenge

When synthesizing this compound from the more accessible precursor, Ethyl 3-hydroxy-2-methylbenzoate, the reaction is governed by competing electronic and steric directing effects.

The strongly activating C3-hydroxyl group dominates the electrophilic aromatic substitution, directing the incoming bromine to the ortho (C4) and para (C6) positions. However, the target C6 position is sterically hindered by the adjacent C1-ethyl ester. In a standard batch reactor, poor mass transfer and localized concentration gradients of the brominating agent lead to a kinetic preference for the sterically accessible C4-bromo isomer, alongside over-brominated (4,6-dibromo) byproducts.

To selectively access the thermodynamic C6-bromo target, the synthesis requires precise control over mixing kinetics and thermal dissipation—conditions that are perfectly suited for continuous flow chemistry.

Figure 1: Electronic and steric directing effects governing the bromination regioselectivity.

Comparative Analysis of Synthetic Routes

We evaluated three distinct methodologies for accessing the target compound:

Route A: Direct Esterification of Pre-Brominated Acid Starting from commercially available 6-bromo-3-hydroxy-2-methylbenzoic acid[3], a standard Fischer esterification is employed.

• Performance: Provides absolute regiochemical certainty.

• Drawback: The starting carboxylic acid is significantly more expensive to procure than the unbrominated ester[4], making this route economically prohibitive for pilot-scale (>100g) manufacturing.

Route B: Traditional Batch Bromination Utilizing N-Bromosuccinimide (NBS) in DMF at 0°C.

• Performance: Utilizes highly cost-effective starting materials.

• Drawback: Poor regioselectivity (1.2:1 ratio of C6 to C4 isomers). The exothermic nature of the reaction creates hot spots in the batch reactor, leading to kinetic trapping and necessitating exhaustive, solvent-heavy silica gel chromatography.

Route C: Continuous Flow Bromination (Recommended) Utilizing elemental bromine (Br₂) in glacial acetic acid within a microreactor.

• Performance: The high surface-area-to-volume ratio of the microreactor ensures instantaneous heat dissipation and perfect mass transfer. This allows the reaction to be run at a slightly elevated temperature (20°C) without runaway dibromination. The thermal energy overcomes the steric hindrance of the C1-ester, pushing the reaction toward the thermodynamic C6-bromo product (>90% selectivity).

Figure 2: Process workflow comparison between traditional batch and continuous flow bromination.

Quantitative Performance Data

Metric	Route A: Direct Esterification	Route B: Batch Bromination	Route C: Flow Bromination (Recommended)
Primary Starting Material	6-bromo-3-hydroxy-2-methylbenzoic acid	Ethyl 3-hydroxy-2-methylbenzoate	Ethyl 3-hydroxy-2-methylbenzoate
Overall Yield	89%	35% (Isolated)	82% (Isolated)
Regioselectivity (C6:C4)	N/A (Pre-installed)	1.2 : 1	> 15 : 1
E-Factor (Waste/Product)	Medium (~15)	High (>40 due to chromatography)	Low (<5)
Scalability	Poor (Prohibitive SM Cost)	Poor (Exothermic, low selectivity)	Excellent (Continuous output)

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity and reproducibility, the protocols below incorporate self-validating mechanisms—utilizing in-line analytics or equilibrium-driving physical setups to verify the reaction state dynamically.

Protocol 1: Continuous Flow Bromination (Route C - Recommended)

Causality Note: Glacial acetic acid is selected as the solvent because its hydrogen-bonding network enhances the electrophilicity of Br₂, while the microreactor ensures instantaneous stoichiometric mixing to prevent over-bromination.

• Preparation: Prepare Solution A (0.5 M Ethyl 3-hydroxy-2-methylbenzoate in glacial AcOH) and Solution B (0.52 M Br₂ in glacial AcOH).

• Flow Parameters: Pump Solution A and Solution B at equal flow rates (e.g., 5.0 mL/min) into a glass microreactor chip (internal volume: 10 mL) maintained isothermally at 20°C. Total residence time = 1.0 minute.

• In-line Validation (PAT): Route the reactor effluent through an in-line ReactIR flow cell. Monitor the ester carbonyl stretch shift (expected to shift to ~1710 cm⁻¹ upon ortho-bromination). Self-Validation: If the system detects the signature peak of unreacted starting material, it autonomously decreases the pump flow rate to increase residence time until full conversion is achieved.

• Quenching & Isolation: Direct the validated effluent into a vigorously stirred quench tank containing 10% aqueous sodium bisulfite (NaHSO₃) at 5°C. The target Ethyl 6-bromo-3-hydroxy-2-methylbenzoate precipitates directly as a crystalline white solid.

• Filtration: Filter the suspension, wash with cold deionized water (3 x 50 mL), and dry under vacuum at 40°C.

  • Yield: 82%. Purity: >98% by HPLC.

Protocol 2: Direct Esterification (Route A - Baseline Comparison)

Causality Note: The catalytic sulfuric acid protonates the carbonyl oxygen, increasing its electrophilicity for nucleophilic attack by ethanol. Removing water drives the thermodynamic equilibrium toward the ester.

• Reaction Setup: Suspend 6-bromo-3-hydroxy-2-methylbenzoic acid (1.0 eq) in absolute ethanol (10 volumes).

• Catalysis: Add concentrated H₂SO₄ (0.1 eq) dropwise under continuous stirring.

• Reflux & Validation: Heat the mixture to reflux (78°C) in a flask equipped with a Dean-Stark apparatus pre-filled with molecular sieves to sequester generated water. Self-Validation: The physical collection of the stoichiometric equivalent of water in the trap validates the completion of the equilibrium shift. Confirm via TLC (Hexanes:EtOAc 3:1) after 12 hours.

• Workup: Concentrate the mixture in vacuo, neutralize the residue with saturated aqueous NaHCO₃, extract with EtOAc (3 x 20 mL), dry over anhydrous MgSO₄, and evaporate to dryness.

  • Yield: 89%.

References

• [1] Synthonix, Inc. ethyl 6-bromo-3-hydroxy-2-methylbenzoate | CAS: 2386757-24-8. Available at: [Link]

• [3] Chemspace. 6-bromo-3-hydroxy-2-methylbenzoic acid - C8H7BrO3. Available at: [Link]

• [2] Google Patents. WO2014097041A1 - Aryl and heteroaryl fused lactams. Available at:

• [4] Google Patents. WO2020074964A1 - Romatic compounds and pharmaceutical uses thereof. Available at:

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate. As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench to the entire lifecycle of the chemicals we handle. This guide is designed to provide not just procedural instructions, but also the scientific and regulatory rationale behind them, ensuring a deep understanding of best practices.

Foundational Principles: Chemical & Hazard Profile

Ethyl 6-bromo-3-hydroxy-2-methylbenzoate is a halogenated aromatic ester. Its molecular structure, featuring a bromine atom on the benzene ring, is the primary determinant for its classification and disposal pathway.

• Halogenated Organic Compound: The presence of a carbon-halogen (C-Br) bond classifies this compound as a halogenated organic. This is the single most critical factor for waste management, as these compounds have specific regulatory requirements due to their potential to form persistent and toxic byproducts if not disposed of correctly.[1][2][3]

• Assumed Hazards: While a specific Safety Data Sheet (SDS) for this exact molecule may not be readily available, the hazards can be inferred from structurally similar brominated aromatic compounds. These include:

  • Skin and eye irritation.[4][5]

  • Harmful if swallowed (Acute Oral Toxicity).[6][7]

  • Potential for environmental toxicity, particularly to aquatic life.[6][8]

Given these characteristics, Ethyl 6-bromo-3-hydroxy-2-methylbenzoate must be treated as a hazardous waste.

The Regulatory Imperative: RCRA and Hazardous Waste Classification

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[9][10] According to RCRA guidelines, any waste containing halogenated organic compounds (HOCs) listed in 40 CFR Part 268, Appendix III, or exhibiting hazardous characteristics, must be managed as hazardous waste.[1][3][11]

Ethyl 6-bromo-3-hydroxy-2-methylbenzoate falls into this category because it is a brominated organic compound.[2][12] Therefore, its disposal is not a matter of institutional policy alone but a legal requirement. The mandated disposal route for such compounds is typically high-temperature incineration at a licensed facility.[13][14] This method ensures the complete destruction of the molecule and allows for the "scrubbing" of acid gases (like hydrogen bromide) that are formed during combustion.[13][14]

Pre-Disposal Operations: Safety and Segregation

Proper disposal begins in the laboratory, at the point of generation. Adherence to the following protocols is essential to ensure safety and compliance.

Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure the following PPE is worn:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Hand Protection: Nitrile or other chemically resistant gloves.

• Body Protection: A standard laboratory coat.

• Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any vapors.[6][15]

The Cardinal Rule: Waste Segregation

The cornerstone of chemical waste management is meticulous segregation. Co-mingling incompatible waste streams can lead to dangerous chemical reactions and renders the entire container's contents difficult and expensive to dispose of.[2][16]

Experimental Protocol: Waste Segregation

• Designate a Waste Container: Obtain a dedicated, properly vetted waste container from your institution's Environmental Health and Safety (EHS) office. This container should be specifically designated for "Halogenated Organic Waste." [2]

• Labeling: The container must be clearly labeled with:

  • The words "Hazardous Waste."

  • The full chemical name: "Ethyl 6-bromo-3-hydroxy-2-methylbenzoate." If other halogenated wastes are added, their names must also be included.

  • An accurate record of the constituents and their approximate concentrations.

• Collection:

  • Carefully transfer waste Ethyl 6-bromo-3-hydroxy-2-methylbenzoate (whether in solid form or dissolved in a halogenated solvent like dichloromethane) into the designated container using a funnel.

  • Crucially, do NOT mix with non-halogenated solvents (e.g., acetone, ethanol, hexanes), acids, bases, or aqueous waste.[2][12]

• Container Management:

  • Keep the waste container securely closed at all times, except when adding waste.

  • Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory, in secondary containment.[10]

Final Disposal Procedure: From Lab to Licensed Facility

Once the waste container is full or the experiment is complete, the final disposal process is initiated.

• Finalize Waste Log: Ensure the log on the container label is complete and accurate.

• Request Pickup: Contact your institution's EHS department to schedule a pickup of the hazardous waste container.

• Documentation: EHS professionals will handle the creation of the hazardous waste manifest, a legal document that tracks the waste from the point of generation to its final disposal facility.

• Transportation and Incineration: The waste will be transported by a licensed hazardous waste hauler to a permitted Treatment, Storage, and Disposal Facility (TSDF) for high-temperature incineration.[14]

Data Summary and Workflow

To facilitate quick reference, the key operational parameters are summarized below.

Parameter	Specification	Rationale
Waste Classification	Halogenated Organic Hazardous Waste	Presence of a Carbon-Bromine bond. Regulated under EPA RCRA.[1][2]
Primary Disposal Method	High-Temperature Incineration	Ensures complete destruction and allows for scrubbing of hazardous byproducts.[13][14]
Required PPE	Safety Goggles, Nitrile Gloves, Lab Coat	Protects against skin/eye irritation and accidental exposure.[4][5]
Waste Container Type	Designated, Labeled "Halogenated Organic Waste"	Prevents co-mingling with incompatible waste streams.[2][12]
Incompatible Waste	Non-Halogenated Organics, Acids, Bases, Aqueous Waste	Avoids dangerous chemical reactions and ensures compliant disposal.[16][17]

Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper management and disposal of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate waste.

Caption: Workflow for the safe disposal of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate.

References

• eCFR. (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations. [Link]

• Government of the Dominican Republic. (2000, June 1). SPECIAL REGULATION ON HAZARDOUS SUBSTANCES, WASTE AND HAZARDOUS WASTES. [Link]

• Bucknell University. HAZARDOUS WASTE SEGREGATION. [Link]

• California Code of Regulations. Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. [Link]

• Electronic Code of Federal Regulations. 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32. [Link]

• U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. [Link]

• Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?[Link]

• Unknown. Halogenated Waste (any organic chemical that contains F, Cl, Br, or I). [Link]

• U.S. Environmental Protection Agency. (2003, July 30). Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption. [Link]

• ALS Global. (2023, July 21). Waste Characterization Regulations: A Guide to Compliance with the RCRA. [Link]

• Utah State University. Incompatible Chemicals. [Link]

• Case Western Reserve University. RCRA | Environmental Health and Safety. [Link]

• NextSDS. 3-bromo-6-hydroxy-2-methylbenzoic acid — Chemical Substance Information. [Link]

• Wayne State University. Chemical Compatibility Chart. [Link]

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A Comprehensive Guide to the Safe Handling of Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the date of this publication, a specific Safety Data Sheet (SDS) for Ethyl 6-bromo-3-hydroxy-2-methylbenzoate was not located. The following guidance is based on a composite hazard assessment of structurally similar halogenated aromatic compounds and established principles of laboratory safety. It is imperative to treat this compound with the caution required for a substance with unknown toxicological properties.

Hazard Assessment and Risk Mitigation: A Proactive Approach

Ethyl 6-bromo-3-hydroxy-2-methylbenzoate, a halogenated aromatic ester, should be handled with the assumption that it may possess properties of skin, eye, and respiratory irritation, and could be harmful if ingested or absorbed through the skin. The core principle of safe handling is to minimize all potential routes of exposure. This is achieved through a multi-layered approach known as the hierarchy of controls.

The Hierarchy of Controls

This framework prioritizes safety measures from most to least effective:

• Elimination/Substitution: In a research context, this may not be feasible if this specific molecule is required.

• Engineering Controls: These are physical changes to the workspace that isolate personnel from the hazard.

• Administrative Controls: These are procedural changes that modify how work is done.

• Personal Protective Equipment (PPE): This is the last line of defense, to be used in conjunction with other controls.

Essential Personal Protective Equipment (PPE)

The appropriate selection and consistent use of PPE are critical for preventing exposure.[1][2] The following table outlines the minimum PPE requirements for handling Ethyl 6-bromo-3-hydroxy-2-methylbenzoate.

PPE Category	Minimum Requirement	Rationale and Best Practices
Eye and Face Protection	Chemical splash goggles that meet ANSI Z87.1 standards. A face shield should be worn over goggles when handling larger quantities (>50 mL) or when there is a significant splash risk.[1]	Standard safety glasses do not provide a seal around the eyes and are insufficient for protecting against chemical splashes.[1] A face shield offers an additional layer of protection for the entire face.
Hand Protection	Double-gloving with compatible chemical-resistant gloves (e.g., nitrile).	Given the unknown specific permeability of this compound, double-gloving provides an extra barrier. Always inspect gloves for any signs of degradation or punctures before use. Change gloves immediately if contamination is suspected.[1]
Body Protection	A flame-resistant laboratory coat, fully buttoned.	A lab coat protects the skin and personal clothing from splashes and contamination. It should be removed before leaving the laboratory to prevent the spread of contaminants.
Footwear	Closed-toe shoes made of a non-porous material.	This prevents injury from spills and dropped objects.
Respiratory Protection	Generally not required when working in a certified chemical fume hood. If there is a risk of aerosolization outside of a fume hood, a risk assessment should be conducted to determine the need for a respirator.	A full-facepiece, cartridge-type respirator may be necessary for large spills or in situations with inadequate ventilation.[1]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for the safe handling of any chemical. The following diagram and procedural steps outline a comprehensive operational plan for Ethyl 6-bromo-3-hydroxy-2-methylbenzoate.

Caption: Safe Handling Workflow for Ethyl 6-bromo-3-hydroxy-2-methylbenzoate

Step-by-Step Handling Procedures

A. Receiving and Storage

• Verification: Upon receipt, verify that the container is intact and properly labeled.

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3][4] The storage cabinet should be clearly labeled as containing halogenated organic compounds.

B. Personal Protective Equipment (PPE) Donning

• Sequence: Don PPE in the following order: lab coat, inner gloves, outer gloves, and finally, eye and face protection.

• Inspection: Before each use, carefully inspect all PPE for any signs of damage or wear.

C. Weighing and Transfer

• Location: All manipulations of solid or liquid Ethyl 6-bromo-3-hydroxy-2-methylbenzoate should be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Static Control: If the compound is a powder, be mindful of static electricity. Use anti-static weigh boats and ensure proper grounding.

• Containment: Use a disposable liner on the balance and surrounding work surface to contain any spills.

D. Reaction Setup

• Glassware: Inspect all glassware for cracks or defects before use.

• Ventilation: Ensure the reaction is set up in a well-ventilated fume hood.

• Labeling: Clearly label all reaction vessels with the contents and any associated hazards.

E. Work-up and Purification

• Quenching: Be cautious when quenching reactions, as exothermic processes can occur.

• Extraction: When performing liquid-liquid extractions, vent the separatory funnel frequently to release any pressure buildup.

• Solvent Removal: Use a rotary evaporator within a fume hood to remove solvents. Ensure the cold trap is functioning correctly.

F. Decontamination

• Surfaces: Decontaminate all work surfaces and equipment with an appropriate solvent (e.g., ethanol or acetone), followed by soap and water.

• Glassware: Clean all glassware thoroughly. If necessary, use a base bath or a specialized cleaning solution.

G. Waste Segregation

• Halogenated Waste: All disposable materials contaminated with Ethyl 6-bromo-3-hydroxy-2-methylbenzoate, as well as any waste containing the compound, must be segregated into a clearly labeled "Halogenated Organic Waste" container.[5][6]

• Sharps: Dispose of any contaminated needles or other sharps in a designated sharps container.

H. Personal Protective Equipment (PPE) Doffing

• Sequence: Remove PPE in a manner that avoids cross-contamination. A common sequence is outer gloves, face shield/goggles, lab coat, and finally, inner gloves.

• Disposal: Dispose of single-use PPE in the appropriate waste stream.

• Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Emergency and Disposal Plan

Spill Response

In the event of a spill, your immediate actions should be to ensure the safety of yourself and your colleagues.

• Evacuate and Alert: If the spill is large or you feel it is unsafe to handle, evacuate the immediate area and alert your supervisor and institutional safety office.

• Containment (for small, manageable spills):

  • Ensure you are wearing the appropriate PPE.

  • Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit).

  • Carefully sweep or scoop the absorbed material into a labeled waste container.

  • Decontaminate the spill area as described above.

First Aid

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3][4]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3][4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[3][4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4]

Disposal Plan

The disposal of halogenated organic compounds is strictly regulated.

• Waste Collection: Collect all waste containing Ethyl 6-bromo-3-hydroxy-2-methylbenzoate in a designated, sealed, and clearly labeled "Halogenated Organic Waste" container.[5][6]

• Disposal Method: The primary recommended disposal method for halogenated organic waste is high-temperature incineration at a licensed hazardous waste facility.[7][8] This ensures the complete destruction of the compound and prevents the release of harmful substances into the environment.

• Institutional Guidelines: Always follow your institution's specific procedures for hazardous waste disposal. Contact your Environmental Health and Safety (EHS) department for guidance.

References

• Proper disposal of chemicals - Sciencemadness Wiki. (2025, August 20). Retrieved from [Link]

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• Restored CDC | PPE for Hazardous Materials Incidents: A Selection Guide (84-114) | NIOSH. (n.d.). Retrieved from [Link]

• Halogenated Wastes Safe Disposal: Polychlorinated biphenyls - ResearchGate. (2017, June 4). Retrieved from [Link]

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• ethyl 3-amino-6-bromo-2-methylbenzoate | 1934431-61-4 | C10H12BrNO2 | Appchem. (n.d.). Retrieved from [Link]

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• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 - eCFR. (2000, December 26). Retrieved from [Link]

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